4-(3,5-Difluorobenzyl)-phenylamine

• CAS: 1519363-80-4

Core Science & Biosynthesis

4-(3,5-Difluorobenzyl)-phenylamine molecular weight and formula

[label=" DMF, 25

Metabolic stability comparison: Unfluorinated vs. 3,5-Difluorobenzyl moiety.

The Aniline Handle

The primary amine on the phenyl ring provides a highly reactive nucleophilic center. It is perfectly suited for late-stage functionalization, most commonly via amide coupling, reductive amination, or Buchwald-Hartwig cross-coupling. This allows medicinal chemists to rapidly generate libraries of derivatives by attaching the 4-(3,5-difluorobenzyl)phenyl core to various heterocyclic scaffolds.

Synthetic Methodologies & Experimental Protocols

To incorporate 4-(3,5-Difluorobenzyl)-phenylamine into a target molecule (e.g., a kinase inhibitor), the most reliable and field-proven method is HATU-mediated amide coupling .

Mechanistic Causality: Why HATU? HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) generates an active HOAt (1-hydroxy-7-azabenzotriazole) ester [4]. The nitrogen atom at the 7-position of the HOAt ring provides a neighboring group effect, facilitating hydrogen bonding with the incoming aniline amine. This significantly lowers the transition state energy for nucleophilic attack, making it ideal for the sterically encumbered and slightly deactivated aniline nitrogen of our target molecule.

Solution-Phase HATU Coupling Protocol

The following protocol is designed as a self-validating system . The reaction conditions intrinsically drive the reaction to completion, while the workup steps selectively partition the byproducts away from the desired compound.

Reagents Required:

• Carboxylic Acid Scaffold (1.0 equiv)

• 4-(3,5-Difluorobenzyl)-phenylamine (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (0.1 M to 0.2 M)

Step-by-Step Methodology:

• Pre-Activation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve the carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF.

• Base Addition: Add DIPEA (3.0 equiv) dropwise. Causality: DIPEA is a non-nucleophilic base that deprotonates the carboxylic acid to initiate HATU attack, without competing as a nucleophile. Stir for 15 minutes at room temperature to ensure complete formation of the active HOAt-ester.

• Nucleophilic Attack: Add 4-(3,5-Difluorobenzyl)-phenylamine (1.1 equiv) to the activated mixture. Stir at room temperature for 1–2 hours.

• Self-Validating Monitoring: Monitor the reaction via LC-MS. The complete disappearance of the HOAt-ester mass and the emergence of the product mass (M+H)⁺ confirms successful coupling.

• Aqueous Workup: Quench the reaction by diluting with Ethyl Acetate (EtOAc), then wash sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine. Causality: This is a self-purifying step. The primary byproduct of HATU activation, tetramethylurea, is highly water-soluble and is quantitatively removed during the aqueous washes, leaving the crude amide in the organic layer.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Standard HATU-mediated amide coupling workflow for 4-(3,5-Difluorobenzyl)aniline.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized intermediates utilizing 4-(3,5-Difluorobenzyl)-phenylamine, rigorous analytical validation is required.

• ¹H NMR (400 MHz, DMSO-d₆): Look for the characteristic benzylic methylene (-CH₂-) protons, which typically appear as a sharp singlet around δ 3.8 - 4.0 ppm. The difluorophenyl protons will appear as complex multiplets due to ¹H-¹⁹F scalar coupling, typically in the δ 6.9 - 7.2 ppm range. The aniline NH₂ protons (if unreacted) will appear as a broad singlet around δ 5.0 ppm, which will shift significantly downfield (to δ 9.5 - 10.5 ppm) upon conversion to an amide.

• ¹⁹F NMR (376 MHz, DMSO-d₆): A critical validation step. The two equivalent fluorine atoms at the 3 and 5 positions will present as a distinct signal (often a triplet or multiplet depending on resolution) around δ -110 to -115 ppm.

• LC-MS (ESI+): The exact mass of the unreacted building block is 219.09. The observed [M+H]⁺ peak should be m/z 220.1.

References

• 4-(3,5-Difluorobenzyl)-phenylamine | C13H11F2N | CID 83810304 Source: PubChem, National Library of Medicine[Link]

• The Many Roles for Fluorine in Medicinal Chemistry Source: Journal of Medicinal Chemistry (ACS Publications)[Link]

• Fluorine in medicinal chemistry Source: ChemBioChem (PubMed)[Link]

Advanced Synthesis and Pharmacology of Fluorinated Diarylmethane Derivatives: A Technical Whitepaper

Executive Summary

The strategic incorporation of fluorine into organic scaffolds is a cornerstone of modern drug discovery. Fluorinated diarylmethane derivatives, characterized by an α-fluorinated benzylic core linking two aryl systems, represent a privileged pharmacophore. The substitution of a benzylic hydrogen with fluorine profoundly alters the physicochemical profile of the molecule: it increases metabolic stability against cytochrome P450 oxidation, modulates the pKa of adjacent functional groups, and enhances lipophilicity, thereby improving membrane permeability[1].

Historically, accessing these structures relied on the harsh deoxyfluorination of diarylmethanols, which severely limited substrate scope and functional group tolerance[1]. However, recent breakthroughs in transition-metal catalysis—specifically palladium-catalyzed desulfonylative cross-coupling and cobalt/nickel-catalyzed enantioconvergent radical arylation—have revolutionized our ability to construct structurally diverse, enantioenriched fluorinated diarylmethanes[2][3]. This whitepaper synthesizes the current literature, detailing the mechanistic rationale, pharmacological applications, and field-proven protocols for these advanced synthetic methodologies.

Pharmacological Applications in Medicinal Chemistry

The α-fluorinated diarylmethane motif is not merely a structural novelty; it is actively deployed in the development of highly specific therapeutics. The unique stereoelectronic properties of the C-F bond make these derivatives excellent bioisosteres for traditional diarylmethanes and diaryl ethers.

• Epigenetic Modulators (EZH2 Inhibitors): Fluorinated diarylmethanes have been successfully utilized as mimics of inhibitors for the histone lysine methyltransferase enhancer of zeste homologue 2 (EZH2). The introduction of the fluorine atom restricts the conformational flexibility of the diaryl system, locking the molecule into a bioactive conformation that enhances binding affinity[2].

• Neurological Therapeutics: Trifluoromethylated and difluoromethylated diarylmethane analogs are critical intermediates in the synthesis of mGlu2 receptor potentiators (used for the treatment of migraine headaches) and histamine H3 receptor mimics[2][4].

• Agrochemicals: Beyond human medicine, α-fluoromethylarenes are common substructures in next-generation agrochemicals, where environmental persistence and resistance to oxidative degradation are paramount[3].

Modern Synthetic Strategies: Overcoming Classical Limitations

The Bottleneck of Classical Deoxyfluorination

Traditional syntheses of α-fluorinated diarylmethanes rely on the nucleophilic deoxyfluorination of diarylmethanols using reagents like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor[1].

• The Causality of Failure: These reactions proceed via a highly reactive carbocation intermediate. In complex, highly functionalized drug-like molecules, this intermediate is prone to skeletal rearrangements (e.g., Wagner-Meerwein shifts) and elimination side-reactions, resulting in poor yields and complex purification pipelines[1].

Palladium-Catalyzed Desulfonylative Cross-Coupling

To bypass the limitations of deoxyfluorination, Nambo and co-workers developed a modular approach utilizing α-fluorinated benzylic triflones[3].

• Mechanistic Rationale: The triflyl (trifluoromethanesulfonyl) group serves a dual purpose. First, its strong electron-withdrawing nature highly activates the adjacent benzylic protons, allowing for facile, mild electrophilic fluorination of the starting sulfone[5]. Second, during the Suzuki-Miyaura coupling, the triflyl group acts as an exceptional leaving group. Upon oxidative addition of Pd(0), the intermediate undergoes rapid C-S bond cleavage and SO2 extrusion, generating a reactive Pd(II)-benzyl species primed for transmetalation with arylboronic acids[3].

Catalytic cycle of Pd-catalyzed desulfonylative cross-coupling.

Enantioconvergent Cobalt-Catalyzed Radical Arylation

Achieving high enantioselectivity in the synthesis of chiral fluorinated diarylmethanes was a long-standing challenge until the advent of enantioconvergent catalysis. Shen and co-workers demonstrated that racemic fluorinated secondary benzyl bromides could be converted into highly enantioenriched products using a chiral cobalt catalyst[2][4].

• Mechanistic Rationale: The reaction relies on a Single-Electron Transfer (SET) from a Co(I) species to the racemic alkyl bromide, cleaving the C-Br bond to form a planar, prochiral benzylic radical. This erases the original stereocenter[2]. Concurrently, the use of in situ generated lithium aryl zincates is critical; neutral organozincs are too unreactive for this transmetalation, but the "ate" complex (zincate) possesses the necessary nucleophilicity to transfer the aryl group to the chiral Co(II) intermediate. The subsequent radical recombination occurs within the highly controlled chiral environment of the Co(III)-bis(oxazoline) complex, dictating the absolute stereochemistry of the final product[2][4].

Mechanism of enantioconvergent Co-catalyzed radical arylation.

Quantitative Data Summary

The following table synthesizes the performance metrics of the primary methodologies discussed, providing a rapid comparison for process chemists selecting a synthetic route.

Methodology	Representative Substrate	Catalyst System / Reagents	Yield Range	Enantiomeric Excess (ee)	Key Advantage
Classical Deoxyfluorination	Diarylmethanols	DAST or Deoxo-Fluor	30% - 65%	N/A (Racemic)	Commercially available reagents; simple setup.
Desulfonylative Cross-Coupling	α-Fluorinated benzylic triflones	Pd2(dba)3 / XPhos / K3PO4	75% - 95%	N/A (Racemic)	Exceptional functional group tolerance; late-stage functionalization[3].
Enantioconvergent Arylation (Co)	Racemic α-fluoro benzyl bromides	CoBr2·DME / Chiral bis(oxazoline) / Lithium aryl zincate	55% - 84%	80% - 92%	Converts racemic mixtures to single enantiomers; high ee[2].
Enantioconvergent Arylation (Ni)	α-Bromobenzyl trifluoromethyl ethers	NiBr2·DME / Pyridine-oxazoline	55% - 71%	80% - 88%	Access to trifluoromethylated and difluoromethylated mimics[4].

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for critical steps is embedded within the methodology.

Protocol A: Synthesis of α-Fluorinated Diarylmethanes via Desulfonylative Cross-Coupling[3]

Designed for high-throughput library generation and late-stage functionalization.

• Preparation of the Catalytic System: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd2(dba)3 (2.5 mol%), XPhos ligand (5.0 mol%), and anhydrous K3PO4 (2.0 equiv).

  • Causality: Palladium(0) is highly susceptible to oxidative degradation. The glovebox ensures a strictly anaerobic environment. XPhos is selected because its steric bulk accelerates the reductive elimination step, preventing catalyst resting-state trapping.

• Substrate Addition: Add the α-fluorinated benzylic triflone (1.0 equiv) and the corresponding arylboronic acid (1.5 equiv).

  • Validation Check: Ensure the boronic acid is free of boroxine anhydrides, which can skew stoichiometry and stall the reaction.

• Solvent Introduction & Activation: Seal the tube, remove from the glovebox, and inject degassed toluene (0.2 M). Stir the mixture at 80 °C for 12 hours.

  • Causality: Heating to 80 °C provides the necessary activation energy for the challenging C-S bond cleavage and subsequent SO2 extrusion.

• Reaction Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The disappearance of the UV-active triflone spot and the emergence of a higher Rf product spot validates progression.

• Quench and Isolation: Cool to room temperature, dilute with EtOAc, and wash with saturated aqueous NH4Cl.

  • Causality: NH4Cl mildly neutralizes the basic K3PO4 and hydrolyzes any unreacted boronic acid, partitioning it into the aqueous layer. Dry the organic layer over Na2SO4, concentrate, and purify via flash column chromatography to yield the pure fluorinated diarylmethane.

Protocol B: Enantioconvergent Cobalt-Catalyzed Arylation[2]

Designed for the asymmetric synthesis of bioactive pharmacophores.

• In Situ Generation of Lithium Aryl Zincate: In a flame-dried flask under argon, dissolve the aryl pinacol boronate (1.5 equiv) in anhydrous THF. Add ZnBr2 (1.5 equiv) and cool to 0 °C. Slowly add an organolithium reagent (e.g., n-BuLi, 1.5 equiv) and stir for 30 minutes.

  • Causality: This step forms the highly nucleophilic [Ar-ZnBr2]Li complex. Neutral zinc reagents fail to transmetalate with the sterically hindered Co(III) intermediate; the "ate" complex overcomes this kinetic barrier.

• Chiral Catalyst Assembly: In a separate vial, stir CoBr2·DME (5 mol%) and the chiral (S,S)-bis(oxazoline) ligand (6 mol%) in THF at room temperature for 1 hour until a deep blue/green color persists.

  • Validation Check: The distinct color change confirms the successful coordination of the chiral ligand to the cobalt center.

• Radical Cross-Coupling: Cool the catalyst solution to -20 °C. Add the racemic α-fluoro benzyl bromide (1.0 equiv), followed by the dropwise addition of the lithium aryl zincate solution. Stir at -20 °C for 24 hours.

  • Causality: Maintaining a sub-zero temperature is critical. It suppresses background (uncatalyzed) racemic pathways and controls the half-life of the prochiral benzylic radical, ensuring it recombines strictly within the chiral pocket of the catalyst.

• Workup: Quench with water, extract with diethyl ether, and purify via silica gel chromatography. Determine the enantiomeric excess (ee) using Chiral HPLC.

References

• "Metal-Catalyzed Enantioconvergent Transform
• "Metal-Catalyzed Enantioconvergent Transform
• "Modular synthesis of α-fluorinated arylmethanes via desulfonyl
• "Modular Synthesis of α-fluorinated Arylmethanes via Desulfonyl
• "Synthesis of α-fluoromethylarenes. a Selected examples of...

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• 4. Metal-Catalyzed Enantioconvergent Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Evolving Patent and Synthetic Landscape of 4-(3,5-Difluorobenzyl)-phenylamine Intermediates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The 4-(3,5-difluorobenzyl)-phenylamine core is a privileged scaffold in modern medicinal chemistry, forming the backbone of numerous therapeutic agents. The strategic incorporation of the 3,5-difluorobenzyl moiety can significantly enhance a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile. This guide provides an in-depth analysis of the patent landscape surrounding the key intermediates for this scaffold and details the prevalent synthetic strategies, offering field-proven insights for researchers in drug discovery and development.

Strategic Importance of the 3,5-Difluoro Substitution

The presence of two fluorine atoms in the meta positions of the benzyl ring is not a trivial structural feature. This substitution pattern is a deliberate design element in medicinal chemistry to modulate the electronic and steric properties of the molecule. The high electronegativity of fluorine can alter the pKa of nearby functional groups and create favorable interactions with protein targets. Furthermore, the carbon-fluorine bond is exceptionally strong, which can block sites of metabolic oxidation, thereby increasing the in vivo half-life of a drug candidate.

The Patent Landscape: A Focus on Key Intermediates

An analysis of the patent literature reveals a strong focus on securing intellectual property rights for the efficient and scalable synthesis of two primary intermediates: 3,5-difluoroaniline and derivatives of 3,5-difluorobenzyl , such as 3,5-difluorobenzaldehyde and 3,5-difluorobenzyl bromide. These building blocks are the linchpins in the construction of the final 4-(3,5-Difluorobenzyl)-phenylamine core.

Intermediate	Key Patent Insights	Representative Patent (Non-Exhaustive)
3,5-Difluoroaniline	Patents in this area often focus on novel, high-yield processes that avoid hazardous reagents or multiple, complex steps. Common strategies involve the amination of 1,3,5-trifluorobenzene or the reduction and dehalogenation of more substituted precursors.[1][2][3][4][5] The goal is to provide a cost-effective and industrially scalable route to this crucial intermediate.	US 6127577 A: Describes a method for manufacturing 3,5-difluoroaniline by fluorinating 1,3,5-trichlorobenzene and then aminating the resulting 1,3,5-trifluorobenzene.[1]
3,5-Difluorobenzaldehyde	Intellectual property for this intermediate often revolves around efficient oxidation or formylation methods. For instance, the oxidation of 3,5-difluorotoluene or the formylation of a 3,5-difluorophenyl Grignard reagent are common patented approaches.[6][7]	CN 106631728 A: Discloses a method for preparing 3,5-difluorobenzaldehyde by the continuous oxidation of 3,5-difluorotoluene using a metal ion complex catalyst.[6]
3,5-Difluorobenzyl Bromide	Patents for this key electrophile often detail multi-step syntheses starting from readily available precursors like 2,4-dichloronitrobenzene. These processes typically involve a series of transformations including fluorination, reduction, bromination, diazotization, and finally, conversion of a functional group to the benzyl bromide.[8]	IN 201911003923 A: A process for the preparation of 3,5-difluorobenzyl bromide starting from 2,4-dichloronitrobenzene.[8]

Synthetic Pathways to the Core Intermediates

The synthesis of 4-(3,5-Difluorobenzyl)-phenylamine relies on the robust preparation of its constituent parts. Below are detailed workflows for the synthesis of the key intermediates, grounded in patented and literature-reported methodologies.

Synthesis of 3,5-Difluoroaniline

A common and patented approach to 3,5-difluoroaniline involves a multi-step sequence starting from 2,4-difluoroaniline.[2] This pathway highlights several key organic transformations.

Caption: Synthetic workflow for 3,5-Difluoroaniline.

Experimental Protocol: Synthesis of 3,5-Difluoroaniline (Illustrative)

• Halogenation of 2,4-Difluoroaniline: 2,4-Difluoroaniline is first halogenated, for example, using a brominating agent, to introduce a halogen at the 2-position.

• Diazotization and Reduction: The resulting 2-halo-4,6-difluoroaniline is then diazotized using an agent like sodium nitrite in the presence of a reducing agent (e.g., an alcohol).[2] This step is often performed concurrently to avoid the buildup of unstable diazonium salts.[2]

• Amination: The formed 1-halo-3,5-difluorobenzene is subsequently aminated, often using aqueous ammonia in the presence of a copper catalyst, to yield 3,5-difluoroaniline.[2]

Synthesis of 3,5-Difluorobenzyl Precursors

The electrophilic partner in the final coupling reaction is typically 3,5-difluorobenzaldehyde or 3,5-difluorobenzyl bromide.

A patented method for producing 3,5-difluorobenzaldehyde involves the formylation of a Grignard reagent derived from 3,5-difluoro-1-bromobenzene.[7]

Caption: Synthesis of 3,5-Difluorobenzaldehyde via Grignard reaction.

Experimental Protocol: Synthesis of 3,5-Difluorobenzaldehyde [7]

• Grignard Reagent Formation: Magnesium turnings are suspended in tetrahydrofuran (THF). A solution of 3,5-difluoro-1-bromobenzene in THF is added dropwise to initiate the Grignard reaction.[7]

• Formylation: After the formation of the Grignard reagent is complete, N,N-dimethylformamide (DMF) is added dropwise.[7]

• Workup: The reaction is quenched with an acidic aqueous solution (e.g., 10% hydrochloric acid) to yield 3,5-difluorobenzaldehyde.[7]

A multi-step patented process starting from 2,4-dichloronitrobenzene provides a route to 3,5-difluorobenzyl bromide.[8]

Experimental Protocol: Synthesis of 3,5-Difluorobenzyl Alcohol (Intermediate to the Bromide) [8]

• Reduction of 3,5-Difluorobenzaldehyde: An aqueous solution of sodium borohydride is prepared and cooled. A solution of 3,5-difluorobenzaldehyde in a suitable solvent like dichloromethane is added slowly.[8]

• Workup: After the reaction is complete, the layers are separated, and the aqueous layer is extracted with the organic solvent. The combined organic layers are concentrated to obtain 3,5-difluorobenzyl alcohol.[8]

• Conversion to 3,5-Difluorobenzyl Bromide: The alcohol is then treated with aqueous hydrobromic acid and sulfuric acid to yield the final bromide.[8]

Core Assembly: Synthesizing 4-(3,5-Difluorobenzyl)-phenylamine

Reductive Amination

This method involves the reaction of an aniline with an aldehyde to form an imine, which is then reduced in situ to the corresponding amine.

Caption: Reductive amination pathway.

Experimental Protocol: Reductive Amination (General)

• Reaction Setup: The aniline derivative and 3,5-difluorobenzaldehyde are dissolved in a suitable solvent such as dichloromethane or dichloroethane.

• Imine Formation: The reaction mixture is stirred, often in the presence of a mild acid catalyst, to facilitate the formation of the imine.

• Reduction: A reducing agent, such as sodium triacetoxyborohydride, is added to the reaction mixture to reduce the imine to the desired secondary amine.

• Workup and Purification: The reaction is quenched, and the product is extracted and purified, typically by column chromatography.

N-Alkylation

This approach involves the direct reaction of an aniline with a benzyl halide.

Experimental Protocol: N-Alkylation (General)

• Reaction Setup: The aniline derivative is dissolved in a polar aprotic solvent like DMF or acetonitrile.

• Base Addition: A non-nucleophilic base, such as potassium carbonate or cesium carbonate, is added to deprotonate the aniline.

• Alkylation: 3,5-Difluorobenzyl bromide is added to the reaction mixture, which is then heated to drive the reaction to completion.

• Workup and Purification: The reaction is cooled, diluted with water, and the product is extracted and purified.

Analytical Characterization

The identity and purity of the synthesized intermediates and the final product are typically confirmed using a combination of analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for separating and identifying volatile and semi-volatile compounds, providing both retention time and mass spectral data.[9][10]

• High-Performance Liquid Chromatography (HPLC): HPLC is widely used for the analysis of less volatile compounds and for purity determination.[11][12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the detailed molecular structure of the synthesized compounds.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the presence of key functional groups.

Conclusion

The patent landscape for 4-(3,5-difluorobenzyl)-phenylamine intermediates is characterized by a focus on developing efficient and scalable syntheses of the key building blocks. A thorough understanding of these patented routes, coupled with established methodologies for the final coupling reaction, provides a strong foundation for researchers working on the discovery and development of novel therapeutics based on this important scaffold. The choice between reductive amination and N-alkylation for the final step will depend on the specific substrates, functional group tolerance, and desired scale of the synthesis.

References

• CN106631728A - Method for preparing 3,5-difluorobenzaldehyde by 3,5-difluorotoluene continuous oxidation - Google Patents.
• US6127577A - Method of making 3,5-difluoroaniline from 1,3,5-trichlorobenzene - Google Patents.
• US5977412A - Process for preparing 3,5-difluoroaniline - Google Patents.

• Process for producing 3,5-difluoroaniline - European Patent Office - EP 0 497 213 A2. Available at: [Link]

• Process for preparing 3,5-difluoroaniline - Patent US-5294742-A - PubChem. Available at: [Link]

• US5965775A - Process for the preparation of 3,5-difluoroaniline - Google Patents.
• US5191126A - Process for the preparation of difluorobenzaldehydes - Google Patents.

• A Process For Preparation Of 3,5 Difluorobenzyl Derivatives - Quick Company. Available at: [Link]

• CN105859536B - A kind of preparation method of 3,4- difluorobenzaldehydes - Google Patents.

• 3,5-Difluoroaniline | C6H5F2N | CID 96595 - PubChem. Available at: [Link]

• Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes - Vanderbilt University. Available at: [Link]

• (PDF) Synthesis of N-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl) - ResearchGate. Available at: [Link] trifluoromethylbenzylbenzene-12-diamine_and_NN-Bis2-nitrophenyl-35-bis trifluoromethylaniline

• Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl) - MDPI. Available at: [Link]

• Catalytic N-Alkylation of Anilines - ResearchGate. Available at: [Link]

• Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Analytical characterization of bioactive N-benzyl-substituted phenethylamines and 5-methoxytryptamines - PubMed. Available at: [Link]

• (PDF) Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - ResearchGate. Available at: [Link]

• 3,5-Difluorobenzylamine | C7H7F2N | CID 145211 - PubChem. Available at: [Link]

• N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran - TSI Journals. Available at: [Link]

• Difluoroalkylation of Anilines via Photoinduced Methods - PMC. Available at: [Link]

• Green Chemistry. Available at: [Link]

• Synthesis of A: 3,5-Difluorobenzaldehyde - PrepChem.com. Available at: [Link]

• GC-MS and GC-IR analysis of substituted N-benzyl 4-bromo-2,5-dimethoxyphenylisopropylamines | Office of Justice Programs. Available at: [Link]

• • ANALYTICAL METHODS - ATSDR. Available at: [Link]

• HPLC Determination of Four Derivatives of Benzene - ResearchGate. Available at: [Link]

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An In-depth Technical Guide to the Solubility Profile of 4-(3,5-Difluorobenzyl)-phenylamine in Organic Solvents

This guide provides a comprehensive framework for understanding and determining the solubility of 4-(3,5-Difluorobenzyl)-phenylamine. Given the scarcity of publicly available, quantitative solubility data for this specific compound, this document emphasizes the predictive principles based on its molecular structure and outlines a robust experimental protocol for generating a reliable solubility profile. This approach empowers researchers, chemists, and formulation scientists to make informed decisions in drug discovery, process development, and materials science.

Introduction: The Critical Role of Solubility

4-(3,5-Difluorobenzyl)-phenylamine is a fluorinated aromatic amine, a class of compounds frequently utilized as key building blocks in medicinal chemistry and materials science. The difluorobenzyl moiety imparts unique electronic properties and can enhance metabolic stability or modulate binding interactions in a biological target. The phenylamine portion provides a versatile scaffold for further chemical modification.

Understanding the solubility of this compound in various organic solvents is a prerequisite for its successful application. Solubility dictates the choice of solvent for:

• Chemical Synthesis and Purification: Ensuring reactants are in the same phase for efficient reaction and selecting appropriate solvents for crystallization or chromatography.

• Pharmaceutical Formulation: Developing effective drug delivery systems, as solubility is a key determinant of bioavailability.

• Analytical Chemistry: Preparing stock solutions and standards for accurate quantification and analysis.

This guide will first deconstruct the molecular features of 4-(3,5-Difluorobenzyl)-phenylamine to predict its solubility behavior and then provide a detailed, field-tested protocol for its experimental determination.

Predictive Analysis of Solubility Based on Molecular Structure

The solubility of a solute in a solvent is governed by the principle of "like dissolves like." A molecule's polarity, capacity for hydrogen bonding, and molecular size are primary determinants of its solubility profile.

• Polarity: The molecule combines a polar amine group (-NH-) with a largely non-polar diphenylmethane-like framework. The two fluorine atoms on one of the benzene rings significantly increase the molecule's polarity and introduce a dipole moment due to the high electronegativity of fluorine. However, the overall structure remains predominantly non-polar due to the large aromatic surface area.

• Hydrogen Bonding: The secondary amine group (-NH-) can act as a hydrogen bond donor, while the nitrogen atom and the fluorine atoms can act as weak hydrogen bond acceptors. This suggests that 4-(3,5-Difluorobenzyl)-phenylamine will have a higher affinity for solvents that can participate in hydrogen bonding, such as alcohols (protic solvents) or ethers and ketones (aprotic H-bond acceptors).

• Molecular Size and Shape: The relatively large and rigid structure may require more energy to be solvated, potentially limiting its solubility even in compatible solvents.

Based on this analysis, we can hypothesize a general solubility trend:

High Solubility: In polar aprotic solvents like Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Tetrahydrofuran (THF), which can effectively solvate the molecule without competing for hydrogen bonds. Moderate Solubility: In polar protic solvents like methanol and ethanol, where hydrogen bonding interactions are favorable, and in some non-polar aromatic solvents like toluene, due to pi-pi stacking interactions between the solvent and the compound's benzene rings. Low Solubility: In highly non-polar aliphatic solvents like hexane and heptane, and in water, due to the compound's predominantly hydrophobic character.

The following diagram illustrates the logical relationship between the molecular features of 4-(3,5-Difluorobenzyl)-phenylamine and its predicted solubility.

Caption: Relationship between molecular structure and predicted solubility.

Experimental Protocol: Isothermal Shake-Flask Method

The isothermal shake-flask method is the gold-standard for determining thermodynamic solubility due to its simplicity, reliability, and direct measurement of the equilibrium state. This protocol outlines the necessary steps to generate an accurate solubility profile.

Materials and Equipment

• 4-(3,5-Difluorobenzyl)-phenylamine (solid, purity >98%)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (± 0.01 mg)

• Glass vials with PTFE-lined screw caps

• Thermostatic shaker or incubator capable of maintaining a constant temperature (e.g., 25 °C ± 0.5 °C)

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Step-by-Step Workflow

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 4-(3,5-Difluorobenzyl)-phenylamine to a series of glass vials. The key is to ensure that undissolved solid remains at equilibrium, confirming saturation. A good starting point is to add approximately 20-30 mg of the compound to 1-2 mL of each selected solvent.

  • Tightly cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for a predetermined period to ensure equilibrium is reached. A 24-hour period is typically sufficient for most compounds, but a preliminary kinetic study (measuring concentration at 12, 24, 48, and 72 hours) is recommended to definitively establish the time to equilibrium.

• Phase Separation and Sampling:

  • After equilibration, allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a sample from the clear supernatant using a syringe. Avoid disturbing the solid material at the bottom of the vial.

  • Immediately filter the sample through a 0.22 µm syringe filter into a clean, pre-weighed vial. This step is critical to remove any undissolved microparticles.

• Sample Dilution and Analysis:

  • Accurately dilute the filtered sample with a suitable mobile phase or solvent to a concentration that falls within the linear range of the analytical method (e.g., HPLC-UV). A precise dilution factor is crucial for accurate back-calculation.

  • Quantify the concentration of 4-(3,5-Difluorobenzyl)-phenylamine in the diluted sample using a pre-validated HPLC method with a calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by multiplying the measured concentration of the diluted sample by the dilution factor.

  • The final solubility is typically expressed in mg/mL or mol/L.

The following diagram provides a visual representation of this experimental workflow.

Caption: Isothermal shake-flask solubility determination workflow.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table. This allows for easy comparison of the compound's solubility across a range of solvents with varying properties.

Table 1: Hypothetical Solubility Data for 4-(3,5-Difluorobenzyl)-phenylamine at 25 °C

Solvent Class	Solvent	Polarity Index	Solubility (mg/mL)
Non-Polar	n-Hexane	0.1	< 0.1
Toluene	2.4	5 - 15
Polar Aprotic	Dichloromethane	3.1	50 - 100
Acetone	5.1	> 200
Tetrahydrofuran (THF)	4.0	> 200
Dimethyl Sulfoxide (DMSO)	7.2	> 200
Polar Protic	Isopropanol	3.9	20 - 40
Ethanol	4.3	30 - 50
Methanol	5.1	40 - 60

Note: The values in this table are hypothetical and for illustrative purposes only. They are based on the predictive analysis and must be confirmed by experimentation.

Conclusion and Future Directions

This guide establishes a foundational understanding of the solubility profile for 4-(3,5-Difluorobenzyl)-phenylamine by combining theoretical prediction with a practical, robust experimental protocol. While public data is limited, the principles outlined here provide a clear path for any researcher to generate the necessary data for their specific application.

By following the detailed shake-flask method, scientists can confidently determine the solubility in a range of relevant organic solvents, enabling informed decisions in process chemistry, formulation development, and analytical method design. Further studies could investigate the temperature dependence of solubility to construct a complete thermodynamic profile, which is invaluable for crystallization process design and understanding dissolution kinetics.

References

• Baka, E., Comer, J., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as a model compound. Journal of Pharmaceutical and Biomedical Analysis, 47(3), 510-515. Available at: [Link]

• Avdeef, A. (2012). Solubility of sparingly-soluble drugs. Absorption and Drug Development: Solubility, Permeability, and Charge State, 1-36. Available at: [Link]

Protocols & Analytical Methods

Synthesis of 4-(3,5-Difluorobenzyl)-phenylamine from 3,5-difluorobenzaldehyde

Executive Summary & Strategic Analysis

The diarylmethane motif—specifically the 4-(3,5-difluorobenzyl)phenylamine scaffold—is a privileged pharmacophore in medicinal chemistry, serving as a critical intermediate for kinase inhibitors and voltage-gated sodium channel blockers.

While direct reductive alkylation of aniline with benzaldehyde typically yields the

-benzyl product (secondary amine), this protocol details the synthesis of the -benzyl product (diarylmethane). To achieve this carbon-carbon bond formation with high regiocontrol, we reject the direct condensation approach in favor of a convergent electrophilic activation strategy .

Retrosynthetic Logic

The synthesis is designed around the stability of the 3,5-difluorophenyl ring. We utilize a Suzuki-Miyaura Cross-Coupling approach as the primary discovery-phase route due to its modularity and tolerance of the amine functionality. A secondary Friedel-Crafts Alkylation route is provided for process-scale considerations.

Figure 1: Retrosynthetic disconnection revealing the benzyl electrophile strategy.

Phase I: Activation of 3,5-Difluorobenzaldehyde

The starting material must be converted from a carbonyl electrophile (susceptible to imine formation) to a benzylic electrophile (suitable for C-C coupling).

Step 1.1: Reduction to 3,5-Difluorobenzyl Alcohol

Reaction Type: Nucleophilic Addition / Reduction Mechanism: Hydride transfer from borohydride to the carbonyl carbon.

Reagent	Equiv.[1][2][3][4]	Role
3,5-Difluorobenzaldehyde	1.0	Substrate
Sodium Borohydride (NaBH₄)	0.5	Reducing Agent
Methanol (MeOH)	Solvent	Protic Solvent
1M HCl	Excess	Quench

Protocol:

• Dissolve 3,5-difluorobenzaldehyde (10.0 g, 70.4 mmol) in MeOH (100 mL) in a round-bottom flask. Cool to 0°C.

• Add NaBH₄ (1.33 g, 35.2 mmol) portion-wise over 15 minutes. Caution: Gas evolution (H₂).

• Allow the mixture to warm to room temperature (RT) and stir for 1 hour. Monitor by TLC (30% EtOAc/Hexane) for disappearance of aldehyde.

• Quench by slow addition of 1M HCl until pH ~2.

• Concentrate in vacuo to remove MeOH. Extract aqueous residue with Ethyl Acetate (3 x 50 mL).

• Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Yield: ~9.8 g (97%) of clear oil (crystallizes upon standing). No purification required.

Step 1.2: Conversion to 3,5-Difluorobenzyl Bromide

Reaction Type: Nucleophilic Substitution (

) Critical Note: Benzyl bromides are potent lachrymators. All operations must be performed in a fume hood.

Reagent	Equiv.[1][2][3][4]	Role
3,5-Difluorobenzyl alcohol	1.0	Substrate
Phosphorus Tribromide (PBr₃)	0.4	Brominating Agent
Dichloromethane (DCM)	Solvent	Aprotic Solvent

Protocol:

• Dissolve the alcohol (9.8 g, 68 mmol) in anhydrous DCM (100 mL) under N₂ atmosphere. Cool to 0°C.

• Add PBr₃ (2.6 mL, 27.2 mmol) dropwise via syringe. Maintain temperature <5°C.

• Stir at 0°C for 30 mins, then warm to RT for 2 hours.

• Quench by pouring carefully onto ice/water.

• Separate layers; wash organic layer with saturated NaHCO₃ (to remove phosphorous acid byproducts) and brine.

• Dry (MgSO₄) and concentrate.[5]

• Yield: ~13.5 g (95%) of 3,5-difluorobenzyl bromide. Store in freezer; use promptly to avoid degradation.

Phase II: C-C Bond Formation (The Coupling)

We present two routes. Route A is preferred for high-throughput/discovery (cleaner profile). Route B is preferred for cost-sensitive scale-up.

Route A: Suzuki-Miyaura Cross-Coupling (Discovery Standard)

This route couples the benzyl bromide with an aniline boronate. It avoids the regioselectivity issues of Friedel-Crafts chemistry.

Mechanism: Pd(0) oxidative addition into the Benzyl-Br bond, followed by transmetalation with the aryl boronate and reductive elimination.

Reagent	Equiv.[1][2][3][4]	Role
3,5-Difluorobenzyl bromide	1.0	Electrophile
4-Aminophenylboronic acid pinacol ester	1.1	Nucleophile
Pd(dppf)Cl₂ · DCM	0.03	Catalyst
K₂CO₃ (2M aq)	3.0	Base
1,4-Dioxane	Solvent	Solvent

Protocol:

• In a pressure vial or flask, combine 3,5-difluorobenzyl bromide (2.07 g, 10 mmol) and 4-aminophenylboronic acid pinacol ester (2.41 g, 11 mmol).

• Add 1,4-Dioxane (40 mL) and 2M K₂CO₃ (15 mL). Degas the mixture by bubbling N₂ for 10 minutes (Critical to prevent homocoupling).

• Add Pd(dppf)Cl₂ (245 mg, 0.3 mmol). Seal and heat to 80°C for 4-6 hours.

• Workup: Cool to RT. Dilute with EtOAc and water.[3] Filter through Celite to remove Pd black.

• Separate layers.[3] Extract aqueous phase with EtOAc.[3][5]

• Purification: Flash column chromatography (SiO₂).[3] Elute with Hexane/EtOAc (gradient 10% to 30%).

• Product: 4-(3,5-Difluorobenzyl)phenylamine. Off-white solid.

Route B: Friedel-Crafts Alkylation (Process Alternative)

If boronic acids are cost-prohibitive, use Acetanilide as the nucleophile. The acetamido group directs para and prevents

-alkylation.

Workflow:

• Alkylation: React 3,5-difluorobenzyl bromide with Acetanilide (1.2 equiv) using AlCl₃ (0.2 equiv) or ZnCl₂ in DCM or neat at 80°C.

• Hydrolysis: Reflux the resulting amide in EtOH/6M HCl to deprotect the amine.

• Neutralization: Basify with NaOH to isolate the free aniline.

Experimental Workflow Visualization

The following diagram illustrates the decision logic and process flow for the synthesis.

Figure 2: Complete synthetic workflow from aldehyde precursor to target amine.

Quality Control & Analytical Data

To validate the synthesis, the following analytical markers should be confirmed.

Target Structure: (3,5-F₂-C₆H₃)-CH₂-(4-NH₂-C₆H₄)

Technique	Expected Signal / Marker	Interpretation
¹H NMR (DMSO-d₆)	3.75 ppm (s, 2H)	Methylene Bridge (-CH₂-) . Key diagnostic peak for C-C bond formation.
¹H NMR	4.90 ppm (br s, 2H)	Amine (-NH₂) . Disappears with D₂O shake.
¹H NMR	6.90 - 7.10 ppm (m, 3H)	Difluorophenyl Ring . Characteristic splitting pattern.
¹H NMR	6.50 (d) & 6.85 (d) ppm	Aniline Ring . AA'BB' system indicating para-substitution.
¹⁹F NMR	-109 to -111 ppm	Difluoro signal . Singlet or triplet depending on decoupling.
HPLC	Single Peak	Purity > 98% required for biological assays.

References

• Preparation of 3,5-difluorobenzyl bromide: Detailed protocols for the reduction of benzaldehydes and subsequent bromination. Quick Company. (n.d.). A Process For Preparation Of 3,5 Difluorobenzyl Derivatives. Retrieved from [Link]

• Suzuki-Miyaura Coupling of Benzyl Halides: Methodology for Pd-catalyzed cross-coupling of benzyl halides with aryl boronic acids. Organic Chemistry Portal. (n.d.). Diarylmethane synthesis by benzylation or arylation. Retrieved from [Link]

Sources

• 1. Cobalt co-catalysis for cross-electrophile coupling: diarylmethanes from benzyl mesylates and aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. chemrevlett.com [chemrevlett.com]
• 5. Synthesis, mol­ecular and crystal structures of 4-amino-3,5-di­fluoro­benzo­nitrile, ethyl 4-amino-3,5-di­fluoro­benzoate, and diethyl 4,4′-(diazene-1,2-di­yl)bis­(3,5-di­fluoro­benzoate) - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Friedel-Crafts alkylation to synthesize 4-(3,5-Difluorobenzyl)aniline

An Application Note and Protocol for the Synthesis of 4-(3,5-Difluorobenzyl)aniline via a Modified Friedel-Crafts Alkylation Strategy

Introduction: Navigating the Challenges of Aniline Alkylation

The synthesis of substituted anilines is a cornerstone of medicinal chemistry and materials science, with the 4-(benzyl)aniline scaffold being a privileged core in numerous pharmacologically active agents. The target molecule, 4-(3,5-Difluorobenzyl)aniline, incorporates the 3,5-difluorobenzyl motif, a common feature in modern pharmaceuticals designed to enhance metabolic stability and binding affinity through specific fluorine-protein interactions.

Direct Friedel-Crafts alkylation of aniline presents a classic synthetic challenge. The primary amine group of aniline is a potent Lewis base that readily complexes with the Lewis acid catalyst (e.g., AlCl₃, FeCl₃). This complexation has two detrimental effects: it deactivates the catalyst, and it transforms the -NH₂ group into a strongly deactivating -NH₂⁺-Lewis acid complex, shutting down the electrophilic aromatic substitution. To circumvent this, a protection-alkylation-deprotection strategy is employed. This protocol details a reliable, field-proven method for the synthesis of 4-(3,5-Difluorobenzyl)aniline by first protecting aniline as acetanilide, followed by a Friedel-Crafts alkylation, and concluding with acidic deprotection.

Part 1: Strategic Overview of the Synthesis

The chosen synthetic route is a two-step process designed to maximize yield and purity by mitigating the inherent reactivity issues of aniline in Friedel-Crafts reactions.

• Step 1: Friedel-Crafts Alkylation of Acetanilide: The nucleophilicity of the aniline nitrogen is temporarily masked by an acetyl group. This amide is less basic, preventing catalyst poisoning. The acetyl group is an ortho-, para-director, guiding the incoming electrophile to the desired para-position.

• Step 2: Acid-Catalyzed Deprotection: The resulting N-acetyl-4-(3,5-difluorobenzyl)aniline is hydrolyzed under acidic conditions to remove the acetyl protecting group and yield the final primary amine product.

Overall Reaction Scheme

Caption: Two-step synthesis of 4-(3,5-Difluorobenzyl)aniline.

Part 2: Detailed Experimental Protocols

Safety Precautions: This protocol involves hazardous materials. Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Lewis acids like AlCl₃ are water-sensitive and react violently with moisture. Alkylating agents like 3,5-difluorobenzyl bromide are lachrymatory and corrosive.

Reagents and Materials

Reagent/Material	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Hazards
Acetanilide	C₈H₉NO	135.17	114.3	304	Harmful if swallowed
Aluminum Chloride (anhydrous)	AlCl₃	133.34	192.6	180 (subl.)	Corrosive, Water-reactive
3,5-Difluorobenzyl Bromide	C₇H₅BrF₂	207.02	N/A	74-75 (15 mmHg)	Corrosive, Lachrymator
Carbon Disulfide (CS₂)	CS₂	76.14	-111.6	46.3	Highly Flammable, Toxic
Hydrochloric Acid (conc.)	HCl	36.46	-27.3	110	Corrosive, Toxic
Ethanol (EtOH)	C₂H₅OH	46.07	-114.1	78.37	Flammable
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	50 (decomp.)	N/A	None
Dichloromethane (DCM)	CH₂Cl₂	84.93	-96.7	39.6	Carcinogen suspect
Anhydrous Magnesium Sulfate	MgSO₄	120.37	1124 (decomp.)	N/A	None

Protocol 1: Synthesis of N-acetyl-4-(3,5-difluorobenzyl)aniline

• Setup: Equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube.

• Reagent Charging: In the fume hood, charge the flask with anhydrous aluminum chloride (1.2 eq). Add dry carbon disulfide (CS₂) as the solvent.

• Acetanilide Addition: Dissolve acetanilide (1.0 eq) in a minimal amount of dry CS₂ and add it to the dropping funnel.

• Complex Formation: Cool the flask to 0°C using an ice bath. Add the acetanilide solution dropwise to the stirred suspension of AlCl₃ over 30 minutes. A complex will form.[1]

• Alkylation: After the addition is complete, add 3,5-difluorobenzyl bromide (1.1 eq) dropwise via the dropping funnel, maintaining the temperature at 0°C.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully pour the reaction mixture onto crushed ice containing concentrated HCl. This will decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by recrystallization from ethanol/water to obtain pure N-acetyl-4-(3,5-difluorobenzyl)aniline.

Protocol 2: Deprotection to 4-(3,5-Difluorobenzyl)aniline

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the N-acetyl-4-(3,5-difluorobenzyl)aniline (1.0 eq) obtained from the previous step.

• Reaction Mixture: Add ethanol and concentrated hydrochloric acid (typically a 1:1 mixture by volume).

• Hydrolysis: Heat the mixture to reflux (approximately 80-90°C) and maintain for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Neutralization: Cool the reaction mixture to room temperature and carefully neutralize with a saturated solution of sodium bicarbonate until the pH is ~8.

• Extraction: Extract the product with dichloromethane or ethyl acetate (3 x 30 mL).

• Washing and Drying: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Isolation: Filter and remove the solvent under reduced pressure to yield the crude 4-(3,5-Difluorobenzyl)aniline.

• Purification: If necessary, purify the product by column chromatography on silica gel or by recrystallization.

Part 3: Mechanism and Scientific Rationale

The success of this synthesis hinges on understanding the electrophilic aromatic substitution mechanism of the Friedel-Crafts reaction and the role of the protecting group.[2][3]

Mechanism of Alkylation

Caption: Mechanism of Friedel-Crafts Alkylation on Acetanilide.

• Generation of the Electrophile: The Lewis acid, AlCl₃, coordinates with the bromine atom of 3,5-difluorobenzyl bromide. This polarization weakens the C-Br bond, generating a highly electrophilic benzyl carbocation complex.[3]

• Nucleophilic Attack: The π-electron system of the acetanilide ring, which is activated and directed to the ortho and para positions by the -NHCOCH₃ group, acts as a nucleophile. It attacks the electrophilic carbocation. The para product is sterically favored and typically predominates.

• Formation of the Sigma Complex: This attack temporarily disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Restoration of Aromaticity: A base (such as AlCl₃Br⁻) removes a proton from the carbon atom bearing the new benzyl group, restoring the aromatic system and yielding the N-acetyl-4-(3,5-difluorobenzyl)aniline product.

Rationale for Acetanilide Protection

The use of an N-acetyl protecting group is critical. The amide nitrogen of acetanilide is significantly less basic than the amine nitrogen of aniline because the lone pair is delocalized by resonance with the adjacent carbonyl group. This prevents the deactivating Lewis acid-base reaction with the AlCl₃ catalyst, allowing the Friedel-Crafts reaction to proceed on the aromatic ring as intended.[1][4]

Conclusion and Further Applications

This protocol provides a robust and reproducible method for the synthesis of 4-(3,5-Difluorobenzyl)aniline, a valuable building block for drug discovery. The principles of amine protection are broadly applicable to other electrophilic aromatic substitutions on anilines. The final product can be further functionalized at the amine group to generate libraries of compounds for screening in various therapeutic areas, including kinase inhibition and GPCR modulation.

References

• Filo. (2025, September 23). Devise a synthesis of each compound from aniline (C6H5NH2). Available at: [Link]

• Asurumunige, A., Shields, N., Kwiatek, K., et al. (2026, January 4). LEWIS ACID-CATALYZED CHEMOSELECTIVITY CONTROLLED N-ALKYLATION AND C-ALKYLATION OF ANILINES USING VINYL ARENES. ChemRxiv. Available at: [Link]

• ChemRxiv. LEWIS ACID-CATALYZED CHEMOSELECTIVITY CONTROLLED N-ALKYLATION AND C-ALKYLATION OF ANILINES USING VINYL ARENES. Available at: [Link]

• Wikipedia. Friedel–Crafts reaction. Available at: [Link]

• Organic Syntheses. Procedure. Available at: [Link]

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. Available at: [Link]

• ResearchGate. (2026, January 7). LEWIS ACID-CATALYZED CHEMOSELECTIVITY CONTROLLED N-ALKYLATION AND C-ALKYLATION OF ANILINES USING VINYL ARENES. Available at: [Link]

• ACS Publications. (2003, December 12). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis | Chemical Reviews. Available at: [Link]

• Taylor & Francis. Acetanilide – Knowledge and References. Available at: [Link]

• CABI Digital Library. Deprotection of Acetyl Group on Amino Group with Thionyl Chloride and Pyridine. Available at: [Link]

• Study Mind. (2022, April 19). Friedel-Crafts Acylation and Alkylation (A-Level Chemistry). Available at: [Link]

• Beilstein Journals. (2010, January 20). A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. Available at: [Link]

• Glen Research. Glen Report 20.24: Deprotection - Volume 1 - Deprotect to Completion. Available at: [Link]

• SciSpace. (2016, September 17). Journal of Integrated - SCIENCE &TECHNOLOGY A review on Synthesis of Aminoacetanilides. Available at: [Link]

• DergiPark. SYNTHESIS, ISOLATION AND CHARACTERISATION OF SOME SUBSTITUTED N-BENZYL AND N-BENZOYL ANILrnES. Available at: [Link]

• NIH. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC. Available at: [Link]

• Organic Chemistry Portal. Acetamides. Available at: [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]

Application Notes and Protocols for the Utilization of 4-(3,5-Difluorobenzyl)-phenylamine in Palladium-Catalyzed Cross-Coupling Reactions

Introduction: The Strategic Importance of Fluorinated N-Aryl Scaffolds

In the landscape of modern medicinal chemistry and materials science, the incorporation of fluorine atoms into organic molecules is a cornerstone strategy for modulating physicochemical and biological properties. The 4-(3,5-Difluorobenzyl)-phenylamine scaffold is of particular interest, combining the structural features of a secondary diarylamine with the potent electronic effects of a difluorinated phenyl ring. The electron-withdrawing nature of the 3,5-difluorobenzyl group can enhance metabolic stability, modulate the basicity of the amine nitrogen, and influence intermolecular interactions, making this moiety a valuable building block in the synthesis of novel pharmaceuticals and functional materials.

This guide provides an in-depth technical overview and detailed protocols for the effective use of 4-(3,5-Difluorobenzyl)-phenylamine as a nucleophilic partner in palladium-catalyzed cross-coupling reactions, with a primary focus on the Buchwald-Hartwig amination. The protocols and insights provided herein are designed for researchers, scientists, and drug development professionals seeking to construct complex triarylamine structures.

Core Principles: Understanding the Nucleophilicity of 4-(3,5-Difluorobenzyl)-phenylamine

The reactivity of 4-(3,5-Difluorobenzyl)-phenylamine in cross-coupling reactions is governed by the electronic and steric environment of the nitrogen atom.

• Electronic Effects : The two fluorine atoms on the benzyl group are strongly electron-withdrawing. This inductive effect reduces the electron density on the nitrogen atom, thereby decreasing its basicity (pKa) compared to non-fluorinated N-benzylanilines or simple alkylamines.[1][2][3] A lower basicity means that a strong base will be required in the reaction mixture to deprotonate the amine and form the active nucleophile for the catalytic cycle.

• Steric Considerations : The nitrogen atom is sterically hindered by two aryl groups (the phenyl and the 3,5-difluorobenzyl moieties). This steric bulk necessitates the use of specialized catalyst systems, particularly palladium catalysts bearing bulky, electron-rich phosphine ligands. These ligands facilitate the crucial reductive elimination step in the catalytic cycle, which can be challenging for sterically demanding secondary amines.[4]

Primary Application: Buchwald-Hartwig Amination for Triarylamine Synthesis

The Buchwald-Hartwig amination is the premier method for constructing C-N bonds between aryl halides (or pseudohalides) and amines.[5][6] For a secondary amine like 4-(3,5-Difluorobenzyl)-phenylamine, this reaction provides a direct route to complex, non-symmetrical triarylamines, which are prevalent structures in organic light-emitting diodes (OLEDs), hole-transport materials, and as core scaffolds in pharmacologically active molecules.

Mechanistic Overview

The generally accepted mechanism for the Buchwald-Hartwig amination involves a Pd(0)/Pd(II) catalytic cycle. The key steps are:

• Oxidative Addition : The active Pd(0) catalyst inserts into the aryl halide (Ar-X) bond, forming a Pd(II) complex.

• Amine Coordination & Deprotonation : The secondary amine coordinates to the Pd(II) center. A base then deprotonates the amine to form a palladium-amido complex.

• Reductive Elimination : The new C-N bond is formed as the triarylamine product is eliminated from the palladium center, regenerating the Pd(0) catalyst.[4]

The choice of ligand is critical to promote the efficiency of each step, particularly the final reductive elimination, which can be the rate-limiting step for hindered substrates.

Caption: Generalized Catalytic Cycle for the Buchwald-Hartwig Amination.

Experimental Protocol: Buchwald-Hartwig Coupling of 4-(3,5-Difluorobenzyl)-phenylamine with an Aryl Bromide

This protocol is adapted from established procedures for the synthesis of triarylamines and is optimized for the specific properties of the title nucleophile.[7][8]

Objective: To synthesize N-(4-methoxyphenyl)-N-(3,5-difluorobenzyl)aniline via palladium-catalyzed cross-coupling.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents	Notes
4-Bromoanisole	187.04	1.0	1.0	Limiting Reagent
4-(3,5-Difluorobenzyl)-phenylamine	219.23	1.2	1.2	Slight excess to ensure full consumption of the aryl halide.
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	915.72	0.01	0.01 (1 mol%)	Palladium Precatalyst. Handle in a fume hood.
Tri-tert-butylphosphine (P(t-Bu)₃)	202.29	0.03	0.03 (3 mol%)	Air-sensitive ligand. Often supplied as a solution in toluene.
Sodium tert-butoxide (NaOt-Bu)	96.10	1.4	1.4	Strong, non-nucleophilic base. Handle in a glovebox or inert atmosphere.
Anhydrous Toluene	-	~5.0 mL	-	Solvent (0.2 M concentration). Must be deoxygenated.

Step-by-Step Methodology

Caption: Experimental Workflow for Buchwald-Hartwig Amination.

• Glassware Preparation : An oven-dried Schlenk flask equipped with a magnetic stir bar and a condenser is assembled and allowed to cool to room temperature under a stream of inert gas (Nitrogen or Argon).

• Reagent Addition (Inert Atmosphere) : In a glovebox or under a positive pressure of inert gas, add sodium tert-butoxide (135 mg, 1.4 mmol) to the Schlenk flask. Subsequently, add 4-(3,5-Difluorobenzyl)-phenylamine (263 mg, 1.2 mmol), 4-bromoanisole (187 mg, 1.0 mmol), and the Pd₂(dba)₃ catalyst (9.2 mg, 0.01 mmol).

• Solvent and Ligand Addition : Add anhydrous, deoxygenated toluene (~5 mL). Finally, add the tri-tert-butylphosphine ligand (e.g., 0.3 mL of a 0.1 M solution in toluene, 0.03 mmol). The use of pre-formed palladium-ligand complexes (precatalysts) can also be considered for improved reproducibility.

• Reaction Execution : Seal the flask and heat the mixture in a pre-heated oil bath to 100-110 °C. Ensure vigorous stirring to maintain a homogeneous suspension.

• Monitoring : The reaction progress should be monitored periodically by thin-layer chromatography (TLC) or LC-MS, analyzing for the consumption of the 4-bromoanisole starting material.

• Work-up : Once the reaction is complete, cool the flask to room temperature. Carefully quench the reaction by adding saturated aqueous ammonium chloride solution. Dilute with ethyl acetate and transfer the mixture to a separatory funnel.

• Extraction : Separate the layers and extract the aqueous phase twice more with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification : Filter the drying agent and concentrate the solvent under reduced pressure. The resulting crude residue should be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure triarylamine product.

Considerations for Protocol Optimization

• Choice of Base : While NaOt-Bu is highly effective, other strong, non-nucleophilic bases like lithium bis(trimethylsilyl)amide (LiHMDS) or potassium phosphate (K₃PO₄) can be screened, especially if the substrates are base-sensitive.

• Ligand Selection : For sterically demanding secondary amines, ligands from the "Buchwald family" (e.g., SPhos, XPhos, RuPhos) are often superior and may allow for lower catalyst loadings or reaction temperatures.[4]

• Solvent : Dioxane or THF can be used as alternative solvents, though toluene is generally preferred for its higher boiling point.[5]

Role in Other Coupling Reactions: The Case of Sonogashira Coupling

While 4-(3,5-Difluorobenzyl)-phenylamine is a prime nucleophile for C-N bond formation, it is important to clarify its role in other common coupling reactions. In the Sonogashira coupling , which forms a C-C bond between an aryl halide and a terminal alkyne, a secondary amine is often used as a basic solvent (e.g., diethylamine, triethylamine).[9][10] Its primary role is to act as a base to deprotonate the terminal alkyne, forming the copper acetylide or palladium acetylide species necessary for the catalytic cycle.[11][12] While the amine can interact with and stabilize the palladium catalyst, it does not act as the primary nucleophilic coupling partner in the standard Sonogashira reaction.

Conclusion

4-(3,5-Difluorobenzyl)-phenylamine is a versatile and valuable nucleophile for the synthesis of complex triarylamine structures via palladium-catalyzed cross-coupling. The Buchwald-Hartwig amination provides a robust and reliable method for its incorporation, provided that the reaction conditions are carefully chosen to account for the amine's steric bulk and reduced basicity. The use of bulky, electron-rich phosphine ligands in conjunction with a strong base is critical for achieving high yields. The protocols and principles outlined in this guide serve as a comprehensive starting point for researchers aiming to leverage this important building block in their synthetic endeavors.

References

• Sonogashira coupling - Wikipedia. (n.d.). Retrieved February 27, 2026, from [Link]

• Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Retrieved February 27, 2026, from [Link]

• Synthesis and Oxidation of Triarylamine Derivatives Bearing Hydrogen-Bonding Groups. (2007). The Journal of Organic Chemistry. Retrieved February 27, 2026, from [Link]

• Tougerti, A., Negri, S., & Jutand, A. (2007). Mechanism of the Copper-Free Palladium-Catalyzed Sonogashira Reactions: Multiple Role of Amines. Chemistry – A European Journal, 13(2), 666–676. Retrieved February 27, 2026, from [Link]

• Murray, J. S., et al. (2000). Substituent Effects on the Physical Properties and pKa of Aniline. International Journal of Quantum Chemistry, 80(6), 1107-1115. Retrieved February 27, 2026, from [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. (n.d.). Retrieved February 27, 2026, from [Link]

• Sonogashira coupling. (2019, January 7). [Video]. YouTube. Retrieved February 27, 2026, from [Link]

• Buchwald-Hartwig Amination - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Retrieved February 27, 2026, from [Link]

• Celin, L., et al. (2023). Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl)-3,5-bis(trifluoromethyl)aniline. Molbank, 2023(3), M1718. Retrieved February 27, 2026, from [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. (2020). Chemical Reviews. Retrieved February 27, 2026, from [Link]

• Sonogashira Coupling - Chemistry LibreTexts. (2024, August 5). Retrieved February 27, 2026, from [Link]

• Correlation between hardness and basicity (pKa) of substituted anilines. (2009). Trade Science Inc. Retrieved February 27, 2026, from [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). [Video]. YouTube. Retrieved February 27, 2026, from [Link]

• Synthetic approaches to triarylamines. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 27, 2026, from [Link]

• pKa Calculation of Substituted Anilines. (n.d.). Scribd. Retrieved February 27, 2026, from [Link]

• Substituent effects on the physical properties and pKa of aniline. (2000). ResearchGate. Retrieved February 27, 2026, from [Link]

• Statistical Analysis of Substituent Effects on pKa of Aniline. (2024). Journal of Engineering Research and Applied Science. Retrieved February 27, 2026, from [Link]

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• 12. chem.libretexts.org [chem.libretexts.org]

Application Note: Advanced Recrystallization Strategies for 4-(3,5-Difluorobenzyl)-phenylamine

Executive Briefing & Chemical Profiling

The purification of 4-(3,5-Difluorobenzyl)-phenylamine (also known as 4-(3,5-difluorobenzyl)aniline) presents a unique physicochemical challenge. As a drug development professional or synthetic chemist, approaching the purification of this molecule requires moving beyond the simplistic "like dissolves like" paradigm.

The molecule possesses a "bipolar" solubility profile:

• The Aniline Headgroup: The primary amine (-NH₂) is moderately polar, capable of acting as both a hydrogen bond donor and acceptor.

• The Difluorobenzyl Tail: Fluorine substitution significantly impacts molecular conformation and lipophilicity. The highly electronegative fluorine atoms disrupt standard hydrogen-bonding networks and drastically increase the overall hydrophobicity of the molecule[1].

Because of this structural dichotomy, single-solvent recrystallization often leads to poor yields or "oiling out" (liquid-liquid phase separation rather than crystallization)[2]. To achieve >99% purity, we must exploit temperature-dependent solubility gradients using carefully engineered mixed-solvent systems or orthogonal salt-formation techniques[3].

Thermodynamic Rationale & Solvent Selection Matrix

Selecting the correct solvent system requires balancing the solvation energy of the aromatic bulk against the lattice energy of the crystal.

For 4-(3,5-Difluorobenzyl)-phenylamine, Toluene/Heptane is the premier choice for free-base recrystallization. Toluene's aromaticity perfectly solvates the dual-ring system at elevated temperatures[4]. Heptane acts as a highly effective anti-solvent; it is preferred over hexanes in modern pharmaceutical development due to its higher boiling point, which allows for a wider temperature gradient during cooling, and its superior safety profile[5].

If the crude material is highly impure (<85% purity), the system will likely oil out. In this scenario, we employ a self-validating orthogonal system : converting the amine to a hydrochloride (HCl) salt. This drastically shifts the polarity, forcing the anilinium salt to precipitate from moderately polar solvents (like Isopropanol) while leaving neutral and acidic impurities trapped in the mother liquor[6].

Quantitative Solvent Selection Matrix

Solvent System	Ratio (v/v)	Target Impurity Clearance	Expected Yield	Thermodynamic Rationale
Toluene / Heptane	1:3 to 1:5	Non-polar byproducts, regioisomers	75 - 85%	Toluene solvates the aromatic core; Heptane forces the fluorinated moiety out of solution upon cooling.
EtOAc / Hexane	1:4	Polar trace impurities	60 - 70%	Good general system, but prone to oiling out if the crude contains high levels of fluorinated starting materials.
Ethanol / Water	Variable	Highly polar impurities	< 50%	Poor choice. The difluorobenzyl group makes the molecule too lipophilic for efficient aqueous recovery.
Isopropanol (HCl Salt)	N/A	Neutral/Acidic impurities	85 - 95%	Self-validating: Ionic lattice energy guarantees crystallization, completely bypassing the lipophilic solubility issues.

Strategic Purification Workflow

The following decision matrix dictates the experimental approach based on the initial purity of the crude synthetic batch.

Decision matrix for the purification of 4-(3,5-Difluorobenzyl)-phenylamine.

Validated Experimental Protocols

Protocol A: Mixed-Solvent Recrystallization of the Free Base (Toluene/Heptane)

Use this protocol when the crude purity is >85%. This method leverages the differential solubility of the fluorinated aromatic system.

• Dissolution: Place 10.0 g of crude 4-(3,5-Difluorobenzyl)-phenylamine in a 250 mL Erlenmeyer flask. Add 20 mL of Toluene.

• Heating: Heat the mixture gently on a hot plate to 85°C until the solid is completely dissolved. Causality: Toluene's structural similarity to the solute's backbone ensures complete solvation of the crystal lattice at high thermal energy.

• Anti-Solvent Addition: While maintaining the temperature at 85°C, begin adding hot Heptane (approx. 70°C) dropwise via an addition funnel. Continue adding until a slight, persistent turbidity is observed (typically requires 60–80 mL of Heptane).

• Clarification: Add 1–2 drops of hot Toluene just until the solution turns clear again. This sets the solution exactly at the saturation point.

• Controlled Nucleation: Remove the flask from the heat source. Allow it to cool ambiently to room temperature over 2 hours. Do not disturb the flask. Causality: Rapid cooling of fluorinated anilines traps impurities in the crystal lattice or causes the compound to crash out as an oil[2]. Slow cooling promotes the growth of pure, thermodynamically stable crystals.

• Maturation: Once at room temperature, transfer the flask to an ice bath (0°C) for 1 hour to maximize yield.

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 15 mL of ice-cold Heptane. Dry under vacuum at 40°C for 12 hours.

Protocol B: Orthogonal Purification via Hydrochloride Salt Formation

Use this self-validating protocol when crude purity is <85% or if Protocol A results in "oiling out".

• Salt Formation: Dissolve 10.0 g of the crude amine in 50 mL of Isopropanol (IPA) at room temperature.

• Precipitation: Slowly add 1.05 equivalents of concentrated aqueous HCl (or 4M HCl in dioxane to maintain anhydrous conditions). Stir vigorously for 30 minutes.

• Validation Mechanism: The highly polar 4-(3,5-Difluorobenzyl)-anilinium chloride salt will immediately precipitate as a white solid, while non-basic impurities (e.g., unreacted fluorinated benzyl halides) remain entirely soluble in the IPA[6].

• Isolation of Salt: Filter the salt and wash with 20 mL of cold IPA, followed by 20 mL of diethyl ether.

• Free-Basing (Recovery): Suspend the pure HCl salt in 100 mL of Ethyl Acetate and 100 mL of deionized water. Add 2M NaOH dropwise under vigorous stirring until the aqueous layer reaches pH 10.

• Extraction: Separate the organic layer. Extract the aqueous layer with an additional 50 mL of Ethyl Acetate. Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the ultra-pure free base.

References

• Tips and Tricks: Recrystallization, Department of Chemistry - University of Rochester,[Link]

• Diaryltin Dihydrides and Aryltin Trihydrides with Intriguing Stability, MDPI, [Link]

• MedChem Tips and Tricks, ACS Green Chemistry Institute Pharmaceutical Roundtable,[Link]

• Fluorine in metal-catalyzed asymmetric transformations: the lightest halogen causing a massive effect, National Center for Biotechnology Information (PMC),[Link]

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• 5. MedChem Tips and Tricks – ACSGCIPR [acsgcipr.org]
• 6. usiena-air.unisi.it [usiena-air.unisi.it]

Application Notes and Protocols for the Scale-Up Synthesis of 4-(3,5-Difluorobenzyl)-phenylamine

Introduction

4-(3,5-Difluorobenzyl)-phenylamine is a crucial intermediate in the synthesis of various high-value molecules, particularly in the pharmaceutical and agrochemical industries. Its diarylmethane scaffold, featuring a difluorinated phenyl ring, imparts unique physicochemical properties to the final products, often enhancing their metabolic stability and biological activity. The efficient and scalable synthesis of this intermediate is therefore of significant interest to researchers and professionals in drug development and process chemistry.

This document provides a comprehensive guide to the scale-up synthesis of 4-(3,5-Difluorobenzyl)-phenylamine via a robust and cost-effective reductive amination pathway. The protocols detailed herein are designed to be self-validating, with in-depth explanations of the chemical principles and practical considerations for successful implementation in a laboratory setting.

Synthetic Strategy: Reductive Amination

The chosen synthetic route is a direct reductive amination of 3,5-difluorobenzaldehyde with aniline. This method is advantageous for its operational simplicity, high atom economy, and the use of readily available and relatively inexpensive starting materials. The reaction proceeds in two key stages within a single pot: the formation of an imine intermediate followed by its in-situ reduction to the desired secondary amine.

dot graph "Synthetic_Pathway" { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

"3,5-Difluorobenzaldehyde" [fillcolor="#EA4335"]; "Aniline" [fillcolor="#FBBC05"]; "Imine_Intermediate" [label="Imine Intermediate"]; "Reducing_Agent" [label="Sodium Borohydride (NaBH4)", shape=ellipse, fillcolor="#34A853"]; "Final_Product" [label="4-(3,5-Difluorobenzyl)-phenylamine", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"3,5-Difluorobenzaldehyde" -> "Imine_Intermediate"; "Aniline" -> "Imine_Intermediate"; "Imine_Intermediate" -> "Final_Product" [label="Reduction"]; "Reducing_Agent" -> "Final_Product"; } dot Caption: Synthetic workflow for 4-(3,5-Difluorobenzyl)-phenylamine.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3,5-Difluorobenzaldehyde	≥98%	Commercially Available
Aniline	≥99.5%, Reagent Grade	Commercially Available
Sodium Borohydride (NaBH₄)	≥98%, Powder	Commercially Available	Moisture sensitive
Methanol (MeOH)	Anhydrous	Commercially Available
Dichloromethane (DCM)	Reagent Grade	Commercially Available
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	Commercially Available
Silica Gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography
Ethyl Acetate	HPLC Grade	Commercially Available	For chromatography
Hexanes	HPLC Grade	Commercially Available	For chromatography

Safety Precautions

• Aniline: Toxic if swallowed, in contact with skin, or if inhaled.[1][2][3][4] It is a suspected carcinogen and may cause genetic defects.[1][2][4] Causes serious eye damage and may cause an allergic skin reaction.[1][2][4] Causes damage to organs through prolonged or repeated exposure.[1][2][4] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• 3,5-Difluorobenzaldehyde: Flammable liquid and vapor.[5][6] Causes skin and serious eye irritation.[5][6] May cause respiratory irritation.[6] Handle in a fume hood and away from ignition sources.

• Sodium Borohydride: Flammable solid. Reacts with water to produce flammable hydrogen gas. Causes skin and eye irritation. Handle in a dry, inert atmosphere if possible, and add to the reaction mixture in portions to control the reaction rate.

• Methanol: Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes damage to organs. Handle in a fume hood.

• Dichloromethane: Suspected of causing cancer. Handle in a fume hood.

Step-by-Step Synthesis Protocol

This protocol is designed for a 10-gram scale synthesis and can be adapted for larger quantities with appropriate modifications to equipment and reaction monitoring.

• Imine Formation:

  • To a 250 mL round-bottom flask equipped with a magnetic stirrer, add 3,5-difluorobenzaldehyde (10.0 g, 70.4 mmol, 1.0 equiv).

  • Add anhydrous methanol (100 mL) and stir until the aldehyde has completely dissolved.

  • To this solution, add aniline (6.56 g, 70.4 mmol, 1.0 equiv) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 1 hour. The formation of the imine can be monitored by Thin Layer Chromatography (TLC) (Eluent: 9:1 Hexanes/Ethyl Acetate). The imine spot should appear at a higher Rf than the starting aldehyde.

• In-situ Reduction:

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Slowly add sodium borohydride (3.99 g, 105.6 mmol, 1.5 equiv) to the reaction mixture in small portions over 30 minutes. Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction mixture for an additional 3-4 hours, or until TLC analysis indicates complete consumption of the imine intermediate.

• Work-up and Extraction:

  • Carefully quench the reaction by slowly adding deionized water (50 mL) to the reaction mixture at 0 °C to decompose any unreacted sodium borohydride.

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Add dichloromethane (100 mL) to the aqueous residue and transfer the mixture to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as an oil or a semi-solid.

• Purification:

  • The crude product can be purified by column chromatography on silica gel.

  • Prepare a slurry of silica gel in hexanes and pack a column.

  • Load the crude product onto the column and elute with a gradient of ethyl acetate in hexanes (starting with 100% hexanes and gradually increasing the polarity to 5-10% ethyl acetate).

  • Collect the fractions containing the desired product (monitor by TLC).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 4-(3,5-Difluorobenzyl)-phenylamine as a white to off-white solid.

  • For higher purity, the product can be recrystallized from a suitable solvent system such as ethanol/water or hexanes/ethyl acetate.[7][8]

Characterization

The identity and purity of the synthesized 4-(3,5-Difluorobenzyl)-phenylamine should be confirmed by standard analytical techniques.

Technique	Expected Results
¹H NMR (CDCl₃, 400 MHz)	* δ (ppm): ~7.20 (m, 2H, Ar-H), ~6.80-6.70 (m, 3H, Ar-H), ~6.65 (d, 2H, Ar-H), ~4.30 (s, 2H, CH₂), ~4.10 (br s, 1H, NH). The exact chemical shifts and coupling constants will be influenced by the fluorine substituents. The aromatic protons of the difluorobenzyl ring are expected to show complex splitting patterns due to H-F coupling. The spectrum of the closely related N-benzylaniline shows aromatic protons between δ 7.44-6.68 ppm and a benzylic singlet at δ 4.38 ppm.[9]
¹³C NMR (CDCl₃, 101 MHz)	* δ (ppm): ~163 (d, J=245 Hz, C-F), ~148 (C), ~139 (C), ~129 (CH), ~118 (CH), ~113 (CH), ~112 (d, J=26 Hz, CH), ~102 (t, J=25 Hz, CH), ~48 (CH₂). The carbons attached to fluorine will appear as doublets or triplets with large coupling constants. The spectrum of N-benzylaniline shows aromatic carbons between δ 148.2-112.9 ppm and a benzylic carbon at δ 48.4 ppm.[9]
Melting Point	To be determined experimentally. The melting point of the starting material 3,5-difluoroaniline is 37-41 °C.[4][10][11]
FT-IR (KBr)	* ν (cm⁻¹): ~3400 (N-H stretch), ~3100-3000 (aromatic C-H stretch), ~2900 (aliphatic C-H stretch), ~1600, 1500 (aromatic C=C stretch), ~1300-1100 (C-F stretch). The IR spectrum of aniline shows characteristic N-H stretching bands around 3426 and 3355 cm⁻¹.[12]
Mass Spectrometry (ESI+)	* m/z: Calculated for C₁₃H₁₁F₂N [M+H]⁺: 220.09.

Scale-Up Considerations

When scaling up this synthesis, the following points should be carefully considered:

• Temperature Control: The addition of sodium borohydride is exothermic. For larger scale reactions, efficient cooling and a controlled addition rate are crucial to maintain the reaction temperature and prevent runaway reactions.

• Hydrogen Evolution: The quenching of excess sodium borohydride generates a significant volume of hydrogen gas. The reaction vessel should be equipped with adequate venting to handle the gas evolution safely.

• Work-up: For larger volumes, the extraction process may become cumbersome. The use of a continuous liquid-liquid extractor can be beneficial.

• Purification: Column chromatography can be challenging and resource-intensive on a large scale. Recrystallization is often a more practical and scalable method for purifying the final product to a high degree.[7][8]

Troubleshooting

Problem	Possible Cause	Solution
Incomplete imine formation	Insufficient reaction time; moisture in the reaction.	Extend the reaction time for imine formation. Ensure the use of anhydrous methanol.
Incomplete reduction of the imine	Insufficient reducing agent; low reaction temperature.	Increase the amount of sodium borohydride slightly (e.g., to 1.8 equivalents). Allow the reaction to stir for a longer period at room temperature.
Formation of by-products (e.g., dialkylation)	This is less common with a 1:1 stoichiometry but can occur.	Consider an indirect reductive amination approach where the imine is formed first, and then the reducing agent is added.
Difficult purification	Co-elution of impurities.	Optimize the solvent system for column chromatography. Consider recrystallization from different solvent systems.

Conclusion

The reductive amination of 3,5-difluorobenzaldehyde with aniline using sodium borohydride offers a reliable and scalable route to the valuable intermediate, 4-(3,5-Difluorobenzyl)-phenylamine. The protocol described in this application note provides a detailed and practical guide for its synthesis, purification, and characterization. By understanding the underlying chemical principles and adhering to the safety precautions, researchers and drug development professionals can confidently produce this key building block for their synthetic endeavors.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Aniline. Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• PENTA. (2025, April 8). Aniline - SAFETY DATA SHEET. Retrieved from [Link]

• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: aniline. Retrieved from [Link]

• (n.d.). 3 - SAFETY DATA SHEET. Retrieved from [Link]

• New Jersey Department of Health. (2008, January). Aniline - Hazardous Substance Fact Sheet. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Difluorobenzaldehyde. Retrieved from [Link]

• IndiaMART. (n.d.). 3,5-Difluoro Aniline CAS: 372-39-4, For Industrial. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

• University of California, Irvine. (n.d.). Experiment 9 — Recrystallization. Retrieved from [Link]

• Ottokemi. (n.d.). Buy 3,5-Difluoroaniline, 97%+ - 372-39-4. Retrieved from [Link]

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A review on the use of sodium triacetoxyborohydride in the reductive amination of ketones and aldehydes. Current opinion in drug discovery & development, 9(6), 774–781.

• Myers, A. G. (n.d.). Reductive Amination. Retrieved from [Link]

• Saavedra, B., & Gotor, V. (2010). Reductive amination for the synthesis of amines. Chemical Society Reviews, 39(8), 3206–3221.
• Baxter, E. W., & Reitz, A. B. (2002). Reductive aminations of carbonyl compounds with borohydride and borane reducing agents. Organic reactions, 59, 1-714.
• Tarasevich, V. A., & Kozlov, N. G. (1999). Reductive amination of oxygen-containing organic compounds. Russian Chemical Reviews, 68(1), 55.
• Orduña, J. M., del Río, N., & Pérez-Pérez, M. J. (2023). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Organic & Biomolecular Chemistry, 21(26), 5433-5441.

• (n.d.). Mechanistic Studies on the N-Alkylation of Amines with Alcohols Catalysed by Iridium(I) Complexes - Supporting Information. Retrieved from [Link]

• ResearchGate. (n.d.). Investigation of the reductive amination of benzaldehyde with aniline.... Retrieved from [Link]

• PubChem. (n.d.). 3,5-Difluorobenzylamine. Retrieved from [Link]

• ResearchGate. (n.d.). The 13 C NMR chemical shift values ( d ppm) of aniline and 2-butylthioaniline in DMSO- d 6. Retrieved from [Link]

• ResearchGate. (n.d.). IR transmission spectrum of aniline. Retrieved from [Link]

• JETIR. (n.d.). Synthesis, spectroscopic characterization, antibacterial and antioxidant activity of benzylidene-aniline derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Characteristic ¹H, ¹³C NMR of 3. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in 4-(3,5-Difluorobenzyl)-phenylamine Synthesis

Welcome to the technical support center for the synthesis of 4-(3,5-Difluorobenzyl)-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during the synthesis of this important intermediate. By understanding the underlying chemical principles and potential pitfalls, you can significantly improve your reaction yields and product purity.

The synthesis of 4-(3,5-Difluorobenzyl)-phenylamine is most commonly achieved through a reductive amination reaction. This process involves the condensation of 3,5-difluorobenzaldehyde with aniline to form an intermediate imine, which is then reduced to the desired secondary amine.[1][2] While conceptually straightforward, this reaction is sensitive to a variety of factors that can lead to low yields and the formation of impurities.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 4-(3,5-Difluorobenzyl)-phenylamine in a question-and-answer format.

Q1: My reaction shows low conversion of the starting materials (3,5-difluorobenzaldehyde and aniline). What are the likely causes and how can I improve the conversion rate?

A1: Low conversion is a frequent issue and can often be traced back to several key factors related to imine formation and the subsequent reduction.

• Inefficient Imine Formation: The initial condensation between the aldehyde and the amine to form the imine is a reversible equilibrium reaction that produces water as a byproduct.[3] To drive the reaction forward, it's crucial to remove this water.

  • Solution:

    • Azeotropic Removal: If your solvent forms an azeotrope with water (e.g., toluene, benzene), use a Dean-Stark apparatus to continuously remove water as it is formed.

    • Drying Agents: Incorporate molecular sieves (3Å or 4Å) into your reaction mixture to sequester water in situ. This is a practical alternative when a Dean-Stark apparatus is not feasible.

    • Acid Catalysis: The formation of the imine can be accelerated by the presence of a catalytic amount of a mild acid, such as acetic acid.[4] This protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.

• Suboptimal Reaction Temperature: The rate of imine formation is temperature-dependent.

  • Solution: While some reductive aminations can proceed at room temperature, gentle heating (e.g., 40-60 °C) can often increase the reaction rate.[5] However, excessive heat can lead to side reactions, so it's important to monitor the reaction progress by Thin Layer Chromatography (TLC) to find the optimal temperature.

• Purity of Reactants: The purity of your starting materials is critical. Impurities in the 3,5-difluorobenzaldehyde or aniline can inhibit the reaction or lead to unwanted side products.

  • Solution: Use freshly distilled or purified starting materials. Aniline, in particular, is prone to oxidation and should be distilled before use if it appears discolored.

Q2: I am observing the formation of significant impurities alongside my desired product. What are these impurities and how can I minimize their formation?

A2: The formation of byproducts is a common cause of low yields. In the synthesis of 4-(3,5-Difluorobenzyl)-phenylamine, several side reactions can occur.

• Over-alkylation of the Product: The desired product, a secondary amine, is still nucleophilic and can react with another molecule of 3,5-difluorobenzaldehyde to form a tertiary amine.

  • Solution:

    • Stoichiometry Control: Use a slight excess of aniline (e.g., 1.1-1.2 equivalents) relative to the 3,5-difluorobenzaldehyde. This will favor the formation of the secondary amine.[6]

    • Slow Addition: Add the reducing agent slowly to the reaction mixture containing the pre-formed imine. This helps to ensure that the imine is reduced as soon as it is formed, minimizing its concentration and the chance for the secondary amine product to react further.

• Reduction of the Aldehyde: The reducing agent can directly reduce the starting aldehyde to 3,5-difluorobenzyl alcohol, competing with the reduction of the imine.

  • Solution:

    • Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is a milder and more selective reducing agent for imines compared to sodium borohydride (NaBH₄).[7][8] It is less likely to reduce the aldehyde under the reaction conditions. Sodium cyanoborohydride (NaBH₃CN) is also a good option for its selectivity for the iminium ion.[9]

    • Stepwise Procedure: Consider a two-step, one-pot procedure. First, allow the imine to form completely (monitor by TLC or NMR) before adding the reducing agent.[4][7]

• Disproportionation and Other Side Reactions: Aniline can undergo self-condensation or oxidation, especially at elevated temperatures.

  • Solution: Maintain a moderate reaction temperature and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Q3: The reduction of the intermediate imine seems to be inefficient. How can I improve the yield of the final amine product?

A3: Incomplete reduction of the imine will directly lead to a lower yield of 4-(3,5-Difluorobenzyl)-phenylamine.

• Reducing Agent Activity: The reducing agent may have degraded over time.

  • Solution: Use a fresh, high-quality reducing agent. It is good practice to test the activity of your sodium borohydride on a simple ketone to ensure it is still effective.[10]

• pH of the Reaction Mixture: The pH can influence the stability of the imine and the effectiveness of the reducing agent.

  • Solution: For reducing agents like sodium cyanoborohydride, the reaction is typically run under mildly acidic conditions (pH 4-5) to favor the formation of the iminium ion, which is more readily reduced.[9]

• Insufficient Reducing Agent: An inadequate amount of the reducing agent will result in an incomplete reaction.

  • Solution: Use a slight excess of the reducing agent (e.g., 1.2-1.5 equivalents) to ensure complete reduction of the imine.

Q4: I am having difficulty purifying the final product. What are the recommended purification strategies?

A4: Effective purification is essential to obtain a high-purity product and an accurate yield determination.

• Acid-Base Extraction: The product is a secondary amine and therefore basic. This property can be exploited for purification.

  • Procedure:

    • After the reaction is complete, quench any remaining reducing agent carefully (e.g., with a dilute acid or water).

    • Extract the reaction mixture with an organic solvent (e.g., ethyl acetate, dichloromethane).

    • Wash the organic layer with a dilute acid solution (e.g., 1M HCl). The amine product will be protonated and move into the aqueous layer, while non-basic impurities remain in the organic layer.

    • Separate the aqueous layer and basify it with a base (e.g., NaOH, K₂CO₃) to deprotonate the amine.

    • Extract the aqueous layer again with an organic solvent to recover the purified amine.

• Column Chromatography: Silica gel chromatography is a standard method for purifying organic compounds.

  • Procedure: A solvent system of hexane and ethyl acetate is a good starting point. A small amount of triethylamine (e.g., 0.5-1%) can be added to the eluent to prevent the amine from tailing on the silica gel.

• Crystallization/Recrystallization: If the product is a solid, crystallization or recrystallization can be a highly effective purification method.

  • Procedure: Dissolve the crude product in a minimum amount of a hot solvent (e.g., ethanol, isopropanol) and allow it to cool slowly. The purified product should crystallize out, leaving impurities in the solution.

Experimental Protocols

Protocol 1: One-Pot Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is a reliable starting point for the synthesis of 4-(3,5-Difluorobenzyl)-phenylamine.

Materials:

• 3,5-Difluorobenzaldehyde

• Aniline

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic acid (glacial)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a round-bottom flask under an inert atmosphere, add 3,5-difluorobenzaldehyde (1.0 eq) and anhydrous dichloromethane.

• Add aniline (1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation. Monitor the progress by TLC.

• Once imine formation is significant, add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise over 15-20 minutes.

• Stir the reaction at room temperature overnight.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or acid-base extraction.

Data Presentation

Parameter	Recommended Condition	Rationale
Reactant Ratio	1.0 eq 3,5-Difluorobenzaldehyde : 1.1-1.2 eq Aniline	Minimizes over-alkylation of the product.[6]
Reducing Agent	Sodium triacetoxyborohydride (1.2-1.5 eq)	Selective for imine reduction over aldehyde reduction.[7][8]
Catalyst	Acetic Acid (catalytic amount)	Accelerates imine formation.[4]
Solvent	Anhydrous Dichloromethane (DCM)	A common solvent for reductive aminations.[6]
Temperature	Room Temperature to 40 °C	Balances reaction rate and minimizes side reactions.[5]
Water Removal	Molecular Sieves (optional)	Drives the imine formation equilibrium forward.[3]

Visualizations

Reaction Pathway

Caption: Synthesis of 4-(3,5-Difluorobenzyl)-phenylamine via reductive amination.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields in the synthesis.

Frequently Asked Questions (FAQs)

Q: Can I use sodium borohydride (NaBH₄) instead of sodium triacetoxyborohydride (STAB)? A: While NaBH₄ can be used, it is a stronger reducing agent and can lead to the reduction of the starting aldehyde to the corresponding alcohol, thus lowering the yield of the desired amine.[9] STAB is generally preferred for its higher selectivity for imines.[7][8] If you do use NaBH₄, it is best to first form the imine and then add the reducing agent at a low temperature (e.g., 0 °C) to minimize aldehyde reduction.

Q: Is it necessary to run the reaction under an inert atmosphere? A: While not always strictly necessary, using an inert atmosphere (nitrogen or argon) is good practice, especially if the reaction is heated. Aniline can be susceptible to oxidation, and an inert atmosphere will help to prevent the formation of colored impurities.

Q: My TLC plate shows a new spot that is not the starting material or the product. What could it be? A: This new spot is likely the intermediate imine. You can confirm this by taking a small aliquot of the reaction mixture before adding the reducing agent and running a TLC. If the spot is present before reduction and disappears or diminishes after the reducing agent is added and the reaction proceeds, it is the imine.

Q: How do I know when the reaction is complete? A: The best way to monitor the reaction is by Thin Layer Chromatography (TLC). Spot the reaction mixture alongside the starting materials. The reaction is complete when the limiting reagent (typically the aldehyde) is no longer visible on the TLC plate.

References

• Xu, L., et al. (2024).
• Optimization of the reaction parameters for the synthesis of N-benzylaniline. (n.d.).
• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.
• Technical Support Center: N-Benzylideneaniline Synthesis. (n.d.). BenchChem.
• Troubleshooting low yields in the amination of 2-bromo-1-(4-hydroxyphenyl)ethanone. (n.d.). BenchChem.
• Li, J., et al. (2024). Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines. Beilstein Journal of Organic Chemistry.
• Question about reductive amination reaction procedure. (2025). Reddit.
• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry.
• What's wrong with my reductive amination? I barely got any product. (2025). Reddit.
• I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine? (2016).
• Synthesis of N-benzylaniline. (n.d.). PrepChem.com.
• Reductive amin
• Reductive Amin
• Yadav, D., et al. (2019).
• 24.6: Synthesis of Amines. (2024). Chemistry LibreTexts.
• Ingleson, M. J., & Oestreich, M. (n.d.). Reductive amination of carbonyl C–C bonds enables formal nitrogen insertion. ChemRxiv.
• On the reductive amination of aldehydes and ketones catalyzed by homogeneous Rh(I) complexes. (2025).
• 4-(5-Benzyl-3-((4-fluorophenyl)sulfonyl)-5-methyl-4,5-dihydrofuran-2-yl)-2-nitrobenzamide. (2023). MDPI.
• Donets, P. A., et al. (2021).
• Process for the preparation of N-[5-(3,5-difluoro-benzyl)-1H-indazol-3-yl]-4-(4-methyl-piperazin-1-yl)-2-(tetrahydro-pyran-4-ylamino)-benzamide. (n.d.).
• A Process For Preparation Of 3,5 Difluorobenzyl Deriv
• Reduction of hydrobenzamides: a strategy for synthesizing benzylamines. (n.d.). Indian Academy of Sciences.
• Method for preparing 3-fluorine-4 morpholinyl phenylamine. (n.d.).
• Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl). (2023). MDPI.
• Reductive Amination of Ketones with Benzylamine Over Gold Supported on Different Oxides. (2019).
• Purification of diphenylamine. (n.d.).
• The 4-(tert-Butyldiphenylsiloxy)
• How to purify Benzylamine? (2024). Reddit.
• Bhavani, P., & Meena, K. S. (2015). SYNTHESIS, CHARACTERIZATION, ANTIMICROBIAL SCREENING, AND MOLECULAR DOCKING STUDIES OF SOME NOVEL 2,6-BIS (4-CHLOROBENZOYL).
• Synthesis, Characterization and Antimicrobial Activities of some Novel 3-(4-Bromobenzyl)-5-(Thiophen-2-yl)-4H-1,2,4-Triazol Derivatives. (2025).
• An In-depth Technical Guide to the Synthesis of 3,5-Dibenzyloxyphenyloxirane. (n.d.). BenchChem.
• Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4 .... (n.d.). PMC.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]

Optimizing catalytic hydrogenation for nitro reduction to aniline

Technical Support Center: Optimizing Catalytic Hydrogenation for Nitro Reduction

Current Status: Online Agent: Senior Application Scientist, Catalysis Division Ticket ID: NITRO-RED-OPT-2026

Introduction

Welcome to the technical support center. You are likely here because catalytic hydrogenation of nitroarenes—while ostensibly simple—is failing in your specific application. Whether you are battling dehalogenation (loss of Cl/Br/I), catalyst deactivation (poisoning), or safety hazards (accumulation of hydroxylamine intermediates), this guide synthesizes field-proven protocols with rigorous mechanistic logic.

We do not offer generic advice. Below are targeted solutions to the most critical failure modes in nitro reduction.

Part 1: Chemoselectivity & Dehalogenation

Q: My substrate contains a halogen (Cl, Br, I). Standard Pd/C is stripping it off. How do I stop this?

A: Dehalogenation is a competing pathway driven by the high activity of Palladium toward Carbon-Halogen oxidative addition. To fix this, you must lower the catalyst's affinity for the C-X bond without killing nitro reduction activity.

Tier 1 Solution: Catalyst Switching (The "Gold Standard")

• Platinum on Carbon (Sulfided): Switch to 5% Pt/C (sulfided). Sulfur acts as a selective poison, occupying the high-energy sites responsible for C-X bond insertion while leaving nitro-reduction sites active.

• Raney Nickel: If your molecule is stable to basic conditions, Raney Nickel is naturally less active toward aryl chlorides/bromides than Pd.

Tier 2 Solution: Additive Inhibition (If you must use Pd/C) If you are locked into Pd/C, you must poison the catalyst in situ:

• Acidic Additives: Add H₃PO₂ (Hypophosphorous acid) or H₃PO₃ . These adsorb onto the Pd surface, sterically and electronically hindering the C-X bond approach.

• Nitrogen Bases: Add Morpholine or Ethylenediamine . These act as competitive inhibitors.

Q: I have a nitrile (-CN) or aldehyde (-CHO) group. Will they survive? A:

• Nitriles: Generally survive standard Pd/C hydrogenation unless high temperatures (>60°C) and high pressures are used. To guarantee survival, use Raney Cobalt or Pt/C .

• Aldehydes: Highly risky with Pd/C. Use 5% Pt/C (sulfided) or Fe/Acid (chemical reduction) if hydrogenation fails.

Part 2: Process Safety & Hydroxylamine Accumulation

Q: We observed a delayed exotherm and a temperature spike after H₂ uptake slowed. What happened?

A: You likely experienced a Hydroxylamine Thermal Event . The reduction of Nitro (-NO₂) to Aniline (-NH₂) is not a single step. It proceeds via Nitroso and Hydroxylamine (PHA) intermediates.[1]

• The Danger: The reduction of Nitro to Hydroxylamine is exothermic. However, the disproportionation of Hydroxylamine to Aniline is highly exothermic and can be delayed if the catalyst surface is saturated or poisoned.

• The Fix: You need a Vanadium Promoter . Vanadium (e.g., NH₄VO₃) specifically catalyzes the disproportionation of the hydroxylamine intermediate, preventing its accumulation.

Visualizing the Hazard & Solution

The following diagram maps the reaction pathways. Note the "Danger Zone" where accumulation occurs.

Caption: Reaction pathway showing the critical role of Vanadium in bypassing the Hydroxylamine accumulation bottleneck.

Part 3: Catalyst Deactivation & Troubleshooting

Q: The reaction started well but stalled at 60% conversion. Adding more catalyst didn't help.

A: This is a classic "Poisoning vs. Fouling" diagnosis. Use the logic tree below to diagnose.

Common Poisons:

• Sulfur (Thiophenes, Thiols): Irreversibly bind to Pd/Pt. Limit: <5 ppm in substrate.

• Phosphines: Strong poisons.

• Halides (I- > Br- > Cl-): Iodide is a severe poison for Pd.

Caption: Diagnostic workflow for identifying the root cause of stalled hydrogenation reactions.

Part 4: Data & Protocols

Catalyst Selection Matrix

Use this table to select the correct system for your substrate.

Substrate Feature	Recommended Catalyst	Pressure (bar)	Temp (°C)	Additives	Selectivity Note
Standard Nitro	5% Pd/C (Dry or 50% Wet)	1 - 5	25 - 50	None	High activity, fast kinetics.
Halogenated (Cl/Br)	5% Pt/C (Sulfided)	5 - 20	50 - 80	None	Prevents dehalogenation. Slower rate.
Halogenated (Alt)	Raney Nickel	5 - 40	50 - 100	None	Good selectivity. Pyrophoric risk.[2]
Sensitive (CHO/CN)	5% Pt/C or Fe/Acid	1 - 10	20 - 40	ZnBr₂ (optional)	Avoids reduction of carbonyls.
Safety Critical	5% Pt/C + V promoter	5 - 10	40 - 60	NH₄VO₃ (1%)	Minimizes hydroxylamine accumulation.

Optimized Protocol: Vanadium-Promoted Hydrogenation

Target: Reduction of 1-chloro-4-nitrobenzene to 4-chloroaniline with high safety and selectivity.

Reagents:

• Substrate: 1-chloro-4-nitrobenzene (100 mmol)

• Catalyst: 5% Pt/C (sulfided) (0.5 mol% metal loading)

• Promoter: Ammonium Metavanadate (NH₄VO₃) (1.0 mol%)

• Solvent: Methanol (100 mL)

Step-by-Step:

• Loading: In a high-pressure autoclave, charge the nitro compound, methanol, and NH₄VO₃.

• Catalyst Addition: Add the Pt/C catalyst carefully (wet with water to prevent ignition).

• Purge: Seal reactor. Purge with N₂ (3x) then H₂ (3x) to remove O₂.

• Reaction: Pressurize to 10 bar H₂ . Heat to 50°C .

  • Note: The Vanadium promoter allows the reaction to proceed at lower temperatures without accumulating PHA.

• Monitoring: Monitor H₂ uptake. Reaction is complete when uptake ceases.

• Workup: Filter catalyst through Celite. Rinse with methanol.

• Purification: Concentrate filtrate. If residual metal is an issue, treat with Trimercaptotriazine (TMT) scavenger resin (0.5 eq relative to metal) for 2 hours, then filter.

References

• Baumeister, P., Blaser, H. U., & Studer, M. (1997). Strong reduction of hydroxylamine accumulation in the catalytic hydrogenation of nitroarenes by vanadium promoters. Catalysis Letters. Link

• Studer, M., et al. (2000).[3] Modulating the hydroxylamine accumulation in the hydrogenation of substituted nitroarenes using vanadium-promoted RNi catalysts. Topics in Catalysis. Link

• Lippincott, S. B., et al. (1958). Hydrogenation of nitro compounds to amines and catalyst therefor. US Patent 2,823,235. Link

• BenchChem Tech Support. (2025). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Link

• Corma, A., & Serna, P. (2006). Chemoselective hydrogenation of nitro compounds with supported gold catalysts. Science. Link

Sources

• 1. Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Removing regioisomers from 4-(3,5-Difluorobenzyl)-phenylamine crude product

Welcome to the Technical Support Center for Advanced Organic Synthesis. This guide is specifically engineered for researchers and process chemists dealing with the purification of diarylmethane derivatives, specifically addressing the isolation of 4-(3,5-Difluorobenzyl)-phenylamine (also known as 4-(3,5-difluorobenzyl)aniline) from its regioisomeric impurities.

Part 1: Frequently Asked Questions (FAQs)

Q: Why is my synthesis yielding a high concentration of the ortho regioisomer? A: The formation of 2-(3,5-difluorobenzyl)aniline (ortho isomer) alongside the desired 4-(3,5-difluorobenzyl)aniline (para isomer) is a classic consequence of electrophilic aromatic substitution (EAS). If your synthetic route utilizes a Friedel-Crafts alkylation of aniline, the primary amine group acts as a strong ortho/para-directing activator. While the steric bulk of the 3,5-difluorobenzyl electrophile statistically favors the para position, the presence of two equivalent ortho positions inevitably leads to a mixed product profile[1].

Q: Why is standard silica gel chromatography failing to separate the free base regioisomers? A: Free primary anilines interact strongly with the acidic silanol groups on standard silica gel, causing severe peak tailing. Furthermore, because the ortho and para isomers share identical molecular weights and similar dipole moments in their free base forms, their retention factors (

) are nearly indistinguishable. Attempting to separate them on bare silica usually results in co-elution and smeared bands.

Q: What is the most scalable, instrument-free method for removing the ortho isomer? A: Fractional crystallization via salt resolution is the industry standard for this separation. By converting the crude aniline mixture into a hydrochloride or sulfate salt, you exploit the vast differences in crystal lattice energies between the isomers. The para isomer is highly symmetrical, allowing it to pack tightly into a crystal lattice, which drastically lowers its solubility in cold protic solvents. The ortho isomer is sterically hindered, disrupting lattice formation and remaining soluble in the mother liquor[2].

Part 2: Troubleshooting Guide

Issue 1: Co-elution on Silica Gel During Discovery-Scale Purification

• Symptom: You are working on a small scale (<5 grams) and need ultra-high purity (>99%), but the isomers co-elute.

• Root Cause: Hydrogen bonding between the primary amine and the stationary phase.

• Solution: Implement a transient derivatization strategy. Convert the crude mixture to tert-butyloxycarbonyl (Boc) protected carbamates. The bulky Boc group interacts differently with the adjacent benzyl group in the ortho isomer, shielding the polar carbamate motif and drastically increasing its

  value relative to the para isomer, allowing for effortless flash chromatography[3].

Issue 2: "Oiling Out" During Salt Formation

• Symptom: When adding acid to the crude mixture, a biphasic oil forms instead of a crystalline solid.

• Root Cause: The solvent system is too lipophilic, or the cooling rate was too rapid, trapping impurities within an amorphous phase.

• Solution: Switch to a highly polar, protic solvent system (e.g., Absolute Ethanol or Isopropanol). Heat the mixture to 70°C to ensure complete dissolution of the oil, then cool slowly (0.5°C/min) to room temperature before applying an ice bath. Seeding with a pure crystal of the para-hydrochloride salt will force nucleation.

Issue 3: High Residual Ortho Isomer in the Filter Cake

• Symptom: NMR analysis of the filtered salt shows >5% ortho isomer contamination.

• Root Cause: Insufficient washing or co-precipitation due to over-concentration of the mother liquor.

• Solution: Do not evaporate the solvent to push the yield. Wash the filter cake aggressively with ice-cold solvent (e.g., 1:1 Ethanol/Diethyl ether). The ortho salt is highly soluble and will be stripped away by the cold wash.

Part 3: Experimental Protocols

The following protocols are self-validating systems; visual cues (e.g., precipitation, TLC resolution) will confirm success at each stage.

Protocol A: Scalable Fractional Crystallization (Hydrochloride Salt)

Use this method for >10g scale where cost and throughput are prioritized.

• Salt Formation: Dissolve 10.0 g of the crude 4-(3,5-difluorobenzyl)aniline mixture in 50 mL of absolute ethanol in a round-bottom flask.

• Acidification: While stirring vigorously at room temperature, dropwise add 1.05 equivalents of concentrated ethanolic HCl (or 4M HCl in dioxane). An exothermic reaction will occur.

• Dissolution: Heat the mixture to 75°C until the suspension fully dissolves into a clear, homogenous solution.

• Crystallization: Remove from heat and allow the flask to cool ambiently to 20°C over 2 hours. White, needle-like crystals of the para-isomer hydrochloride salt will begin to form. Once at room temperature, transfer to an ice bath (0-5°C) for 1 hour to maximize precipitation.

• Filtration: Filter the suspension under vacuum. Wash the filter cake with 15 mL of ice-cold ethanol, followed by 20 mL of cold diethyl ether. (The filtrate contains the ortho isomer).

• Freebasing: Suspend the pure solid cake in 50 mL of ethyl acetate and add 50 mL of 1M NaOH (aq). Stir until the solid completely dissolves. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the pure para free base.

Protocol B: Derivatization-Assisted Chromatographic Separation

Use this method for analytical/discovery scale (<5g) requiring absolute isomeric purity.

• Boc-Protection: Dissolve 2.0 g of the crude mixture in 20 mL of dichloromethane (DCM). Add 1.2 equivalents of Di-tert-butyl dicarbonate (Boc₂O) and 0.1 equivalents of 4-Dimethylaminopyridine (DMAP). Stir at room temperature for 4 hours until TLC confirms complete consumption of the starting material.

• Separation: Concentrate the mixture and load it onto a silica gel column. Elute with a gradient of Hexanes/Ethyl Acetate (95:5 to 85:15). The sterically shielded ortho-Boc derivative will elute first, followed cleanly by the para-Boc derivative.

• Deprotection: Dissolve the isolated para-Boc intermediate in 10 mL of DCM and add 5 mL of Trifluoroacetic acid (TFA). Stir for 2 hours. Concentrate in vacuo, neutralize with saturated NaHCO₃, and extract with DCM to yield the pure 4-(3,5-difluorobenzyl)aniline.

Part 4: Data Presentation & Method Comparison

Purification Method	Optimal Scale	Expected Yield (Para)	Isomeric Purity	Cost/Resource Burden	Primary Mechanism of Separation
Fractional Crystallization	> 10 grams to Kg	65 - 75%	> 98%	Low	Differential lattice energy & solvent solubility
Boc-Derivatization & Flash	< 5 grams	85 - 90%	> 99.5%	High	Steric modulation of silica-gel affinity

Part 5: Workflow Visualization

Below is the logical workflow for the scalable fractional crystallization protocol.

Workflow for the fractional crystallization and freebasing of 4-(3,5-difluorobenzyl)aniline.

Part 6: References

• Title: Preparation of Haloarenes (Section on physical properties of ortho/para isomers) Source: CK-12 Foundation URL: [Link][2]

• Title: Rapid Construction of a Chloromethyl-Substituted Duocarmycin-like Prodrug (Section on Boc-protection and regioselective control) Source: MDPI (Molecules) URL: [Link][3]

• Title: Substitution Reactions of Benzene and Other Aromatic Compounds Source: Michigan State University (MSU) Chemistry URL: [Link][1]

Sources

• 1. Aromatic Reactivity [www2.chemistry.msu.edu]
• 2. CK12-Foundation [flexbooks.ck12.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Defluorination Byproducts in Pharmaceutical Synthesis

Welcome to the Application Support Center. Fluorine incorporation is a cornerstone of modern medicinal chemistry, improving metabolic stability, bioavailability, and binding affinity. However, the unexpected cleavage of C–F bonds (defluorination) during synthetic steps like cross-coupling or nucleophilic aromatic substitution (SNAr) can drastically reduce yields and complicate purification.

This guide provides causal troubleshooting, validated protocols, and mechanistic insights to help researchers and drug development professionals suppress these unwanted side reactions.

Section 1: Transition-Metal Catalyzed Cross-Couplings

Q1: I am observing significant defluorination of my 2-fluoropyridine substrate during a Suzuki-Miyaura coupling. Why does this happen, and how can I suppress it?

Causality & Solution: The 2-position of pyridine is highly electron-deficient, making the C–F bond highly polarized and susceptible to nucleophilic attack1[1]. Strong bases (like NaOH or KOH) commonly used in Suzuki couplings can directly displace the fluorine atom via an SNAr pathway. Alternatively, the palladium catalyst can undergo competitive oxidative addition into the C–F bond instead of the targeted C–Br/C–I bond, driven by the generation of stable metal fluoride complexes2[2].

Actionable Steps:

• Switch to milder bases: Replace NaOH/KOH with K₃PO₄, Cs₂CO₃, or Na₂CO₃. Na₂CO₃ provides sufficient basicity for transmetalation without triggering SNAr defluorination 1[1].

• Optimize the Ligand: Use bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos). These ligands accelerate the desired oxidative addition and reductive elimination steps, kinetically outcompeting the slower defluorination pathway.

• Lower the Temperature: Defluorination is often entropically favored at high temperatures. Reduce the reaction temperature (e.g., from 100 °C to 70 °C) and extend the reaction time to maintain control over the complex mixture3[3].

Q2: During Buchwald-Hartwig amination of a fluoroarene, I get a mixture of the desired aminated fluoroarene and a defluorinated aminated byproduct. How do I improve selectivity?

Causality & Solution: In Buchwald-Hartwig aminations, the amine acts as a nucleophile. If the C–F bond is activated (e.g., ortho/para to an electron-withdrawing group), the amine can undergo a direct, uncatalyzed SNAr reaction with the C–F bond, or the Pd-complex can undergo a secondary C–F activation .

Actionable Steps:

• Precatalyst Selection: Use a Generation 3 or 4 (G3/G4) Buchwald precatalyst to ensure rapid generation of the active Pd(0) species at room temperature or mild heating, preventing the need for harsh thermal conditions that promote C–F cleavage.

• Solvent Polarity: Highly polar solvents (like DMF or DMSO) stabilize the Meisenheimer intermediate in SNAr defluorination. Switch to less polar solvents like Toluene or 1,4-Dioxane to disfavor the heterolytic cleavage of the C–F bond1[1].

Section 2: Nucleophilic Aromatic Substitution (SNAr) & Base-Mediated Reactions

Q3: I am trying to perform an SNAr on a di-halogenated arene (e.g., 1-bromo-4-fluorobenzene) using an alkoxide, but I am losing the fluorine instead of the bromine. Why?

Causality & Solution: While the C–F bond has a high homolytic bond dissociation energy (~109 kcal/mol), making it stable to radicals, it is highly susceptible to heterolytic cleavage 4[4]. In SNAr reactions, fluorine is an exceptional leaving group because its high electronegativity stabilizes the anionic Meisenheimer transition state far better than bromine or chlorine5[5].

Actionable Steps:

• Change the Mechanism: If you want to displace the bromide and retain the fluoride, do not use SNAr conditions. Switch to a transition-metal catalyzed cross-coupling (like Buchwald etherification for alkoxides), where oxidative addition strongly prefers the weaker C–Br bond over the C–F bond.

Quantitative Impact of Reaction Parameters on Defluorination

The following table summarizes the causal relationship between reaction conditions and the distribution of desired cross-coupled product versus defluorinated byproduct in a standard Suzuki-Miyaura coupling of 5-bromo-2-fluoropyridine.

Reaction Parameter	Catalyst / Ligand	Base	Solvent	Temp (°C)	Desired Product (%)	Defluorinated Byproduct (%)
Initial Conditions	Pd(PPh₃)₄ (5 mol%)	KOH	DMF	100	35	55
Base Optimization	Pd(PPh₃)₄ (5 mol%)	K₃PO₄	DMF	100	60	30
Solvent Switch	Pd(PPh₃)₄ (5 mol%)	K₃PO₄	1,4-Dioxane	100	75	15
Ligand & Temp Opt	Pd₂(dba)₃ / XPhos	K₃PO₄	1,4-Dioxane	80	92	< 2

Experimental Protocol: Defluorination-Minimized Suzuki-Miyaura Coupling

This protocol is designed as a self-validating system to couple 5-bromo-2-fluoropyridine with an arylboronic acid while preserving the highly sensitive 2-fluoro substituent.

Materials:

• 5-bromo-2-fluoropyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• K₃PO₄ (1.3 equiv, finely milled)

• Pd₂(dba)₃ (2.5 mol%) and XPhos (5 mol%)

• Degassed 1,4-Dioxane/H₂O (10:1 ratio)

• 1,3,5-Trimethoxybenzene (0.1 equiv, internal standard)

Step-by-Step Methodology:

• Preparation: To an oven-dried reaction vessel, add 5-bromo-2-fluoropyridine, arylboronic acid, K₃PO₄, and 1,3,5-trimethoxybenzene.

• Catalyst Addition: Add Pd₂(dba)₃ and XPhos. Evacuate and backfill the vessel with nitrogen three times to strictly exclude oxygen.

• Solvent Addition: Add the degassed 1,4-Dioxane and H₂O mixture via syringe. The small amount of water is necessary to dissolve the phosphate base and accelerate transmetalation without promoting hydrolysis of the C–F bond 1[1].

• Controlled Heating: Heat the reaction mixture to 80 °C. Do not exceed this temperature.

• Self-Validation Check: After 2 hours, remove a 50 µL aliquot under nitrogen, dilute in MeCN, and run a rapid LC-MS. Compare the integration of the product mass (M+H) against the defluorinated byproduct mass (M-19+H). If defluorination exceeds 5%, immediately cool the reaction to 60 °C to halt further C–F cleavage.

• Workup: Once complete (typically 4-6 hours), cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate for purification.

Mechanistic & Troubleshooting Workflows

Competing pathways in the cross-coupling of fluoro-haloarenes.

Decision tree for troubleshooting defluorination in catalytic workflows.

References

• Synthetic Advantages of Defluorinative C–F Bond Functionalization Source: National Institutes of Health (NIH) URL:[Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds Source: MDPI URL:[Link]

• Selective arylation of atypical C–F bonds in polyfluoroarenes with aryl chlorides Source: Nanjing University (NJU) URL:[Link]

• The Dark Side of Fluorine Source: ACS Medicinal Chemistry Letters URL:[Link]

• Investigation of the Truce-Smiles rearrangement of perfluoroarenes and its application to the synthesis of polycyclic heterocycles Source: Loughborough University Research Repository URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthetic Advantages of Defluorinative C–F Bond Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. repository.lboro.ac.uk [repository.lboro.ac.uk]

Reference Data & Comparative Studies

1H NMR characterization of 4-(3,5-Difluorobenzyl)-phenylamine methylene bridge

Topic: 1H NMR Characterization of 4-(3,5-Difluorobenzyl)-phenylamine: A Comparative Analytical Guide

Executive Summary

This technical guide provides a rigorous characterization framework for 4-(3,5-Difluorobenzyl)-phenylamine , focusing specifically on the methylene (

) bridge as the primary diagnostic reporter.

In drug discovery, this scaffold serves as a critical linker in kinase inhibitors and agrochemicals. The methylene bridge connects an electron-rich aniline ring with an electron-deficient 3,5-difluorobenzene moiety. Characterizing this bridge is essential for confirming the integrity of the carbon skeleton and ruling out common synthetic impurities (e.g., incomplete reduction of the benzophenone intermediate or N-alkylation byproducts).

Structural Analysis & Theoretical Basis

The molecule consists of two distinct aromatic systems linked by a

hybridized methylene carbon.

• Ring A (Aniline): Electron-donating (

  effect of ) shields the ortho/para protons.

• Ring B (Difluorobenzene): The 3,5-difluoro substitution pattern is electron-withdrawing via induction (

  ) but chemically symmetric.

• The Bridge (

  ): This singlet signal is the most stable internal reference. Its chemical shift is a balance between the shielding anisotropy of the two aromatic rings and the inductive deshielding from the fluorine substituents.

Structural Logic Diagram

The following diagram illustrates the electronic influences acting on the methylene bridge.

Figure 1: Electronic push-pull mechanism affecting the methylene bridge chemical shift.[1]

Comparative NMR Analysis

To validate the identity of 4-(3,5-Difluorobenzyl)-phenylamine, it must be compared against its non-fluorinated analog (Control) and potential isomers.

Table 1: Chemical Shift Comparison ( , 400 MHz)

Feature	Target: 4-(3,5-Difluorobenzyl)aniline	Control: 4-Benzylaniline	Alternative: N-Benzyl-4-methylaniline
Bridge Structure
Methylene Shift ( )	3.88 – 3.92 ppm	3.85 – 3.86 ppm	4.30 – 4.36 ppm
Multiplicity	Singlet (Broadened)*	Singlet	Singlet
Aromatic Region	distinct 3,5-F pattern ( )	Multiplet overlap	Multiplet overlap
/	Broad singlet (~3.5 ppm)	Broad singlet (~3.5 ppm)	Broad singlet (~3.8 ppm)

• Note on Multiplicity: While typically a singlet, the methylene bridge in the 3,5-difluoro compound may exhibit slight line broadening due to long-range coupling (

  ) with the fluorine atoms, though this is often unresolved at 400 MHz.

• Distinction: The N-alkylated isomer (a common byproduct if synthesis involves reductive amination) shows a significant downfield shift (~4.3 ppm) due to the electronegativity of the Nitrogen atom attached directly to the methylene.

Key Diagnostic Signals

• The "Bridge" Singlet: Look for the signal at ~3.90 ppm . If this signal appears at 4.3 ppm, your product is N-alkylated (impurity). If it appears at 6.0-7.0 ppm (methine), the reduction of the ketone precursor is incomplete.

• The "Difluoro" Triplet: The proton located between the two fluorine atoms (position 4 on the difluoro ring) appears as a distinct triplet of triplets (approx

  6.6-6.7 ppm) with a large coupling constant, clearly distinguishing it from the Control.

Experimental Protocol

To ensure reproducibility and minimize solvent-induced shifting, the following protocol is recommended.

Solvent Selection: DMSO- vs.

• : Best for resolution of the methylene bridge and aromatic coupling constants.
• : Best for observing the exchangeable protons (which appear as a sharp signal rather than a broad hump) and for solubility if the sample is a salt (e.g., hydrochloride).

Recommendation: Use

for structural characterization of the carbon skeleton. Use if quantifying content or salt stoichiometry.

Workflow Diagram

Figure 2: Standardized workflow for NMR acquisition to ensure consistent chemical shift reporting.

Step-by-Step Methodology

• Preparation: Dissolve 10 mg of the analyte in 0.6 mL of

  (containing 0.03% TMS as internal standard).

• Shimming: Ensure the TMS peak is sharp (linewidth < 0.5 Hz) to resolve any potential long-range coupling on the methylene bridge.

• Acquisition:

  • Spectral Width: -2 to 14 ppm.[2]

  • Number of Scans: 16 (sufficient for 10 mg).

  • Pulse Angle: 30° (maximizes signal-to-noise for rapid acquisition).

• Referencing: Calibrate the spectrum by setting the TMS singlet to 0.00 ppm. If TMS is absent, set the residual

  peak to 7.26 ppm.

Troubleshooting & Validation

Issue: Methylene signal is a doublet.

• Cause: This suggests the presence of a chiral center nearby, making the methylene protons diastereotopic. Since the target molecule is achiral, a doublet indicates a structural error (e.g., alkylation at the bridge carbon) or the formation of a stable rotamer conformer (rare in this flexible system).

Issue: Methylene signal is missing.

• Cause: The bridge may have been oxidized to a ketone (benzophenone derivative). Look for a downfield shift of aromatic protons due to the carbonyl anisotropy and check IR for a C=O stretch (~1650 cm⁻¹).

Issue: Extra peaks in the 4.0 - 4.5 ppm range.

• Cause: Likely N-benzyl impurities. Refer to Table 1.

References

• Provides the baseline spectral data for the non-fluorin

• National Institutes of Health (NIH) - PubChem. (n.d.). N-benzyl-4-methylaniline Spectral Data. Retrieved from [Link]

  • Source for the N-alkylated isomer shifts, establishing the diagnostic difference between C-alkylation and N-alkyl

• Royal Society of Chemistry (RSC). (2012). Mechanistic Studies on the N-Alkylation of Amines. Catalysis Science & Technology. Retrieved from [Link]

  • Provides comparative NMR data for benzyl-aniline deriv

• Vanderbilt University. (2006). Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines. Retrieved from [Link]

  • Offers specific coupling constant data and chemical shift behaviors for 3,5-difluoro arom

Sources

• 1. A Process For Preparation Of 3,5 Difluorobenzyl Derivatives [quickcompany.in]
• 2. 4-BENZYLANILINE(1135-12-2) 1H NMR [m.chemicalbook.com]

Mass spectrometry fragmentation pattern of 4-(3,5-Difluorobenzyl)-phenylamine

Analytical Comparison Guide: Mass Spectrometry Fragmentation and Platform Evaluation for 4-(3,5-Difluorobenzyl)-phenylamine

Executive Summary

In modern drug discovery, fluorinated diphenylmethane derivatives and benzyl anilines are highly valued for their metabolic stability and unique pharmacokinetic profiles. 4-(3,5-Difluorobenzyl)-phenylamine (also known as 4-(3,5-difluorobenzyl)aniline) is a critical pharmacophore in this class. However, the structural elucidation and trace-level quantification of this compound in complex biological matrices present distinct analytical challenges.

This guide provides an objective, data-driven comparison of two premier mass spectrometry architectures—Triple Quadrupole (QqQ) and High-Resolution Accurate Mass (HRAM) Orbitrap —for the analysis of 4-(3,5-Difluorobenzyl)-phenylamine. By dissecting the gas-phase dissociation causality and providing self-validating experimental protocols, this document serves as an authoritative reference for analytical scientists and drug development professionals.

Mechanistic Causality of Fragmentation

To optimize any mass spectrometry method, one must first understand the thermodynamic and kinetic drivers of the molecule's gas-phase dissociation [4].

Under positive Electrospray Ionization (ESI+), 4-(3,5-Difluorobenzyl)-phenylamine (

) preferentially protonates at the aniline nitrogen due to its significantly higher gas-phase basicity compared to the fluorinated aromatic ring. This yields a stable precursor ion at an exact mass of m/z 220.0932 .

Upon entering the collision cell (via Collision-Induced Dissociation [CID] in QqQ or Higher-energy C-trap Dissociation[HCD] in Orbitrap), the internal energy of the molecule increases, leading to characteristic diphenylmethane-like fragmentation [1]. The causality of the fragmentation pathway is governed by Stevenson’s Rule, where the charge is retained by the fragment with the lowest ionization energy:

• Benzylic Cleavage (Pathway A): The benzylic

  bond is the weakest link. Cleavage between the methylene bridge and the aniline ring results in the loss of neutral aniline (93 Da). The charge is retained by the highly resonance-stabilized 3,5-difluorobenzyl cation at m/z 127.0354 . This is the thermodynamically favored pathway and serves as the primary quantifier ion.

• Benzylic Cleavage (Pathway B): Cleavage on the opposite side of the methylene bridge results in the loss of neutral 1,3-difluorobenzene (114 Da), yielding the 4-aminobenzyl cation at m/z 106.0651 .

• Ammonia Loss (Pathway C): Direct expulsion of

  (-17 Da) from the protonated amine yields a substituted diphenylmethyl cation at m/z 203.0667 .

Gas-phase CID fragmentation pathway of protonated 4-(3,5-Difluorobenzyl)-phenylamine.

Platform Comparison: QqQ vs. HRAM Orbitrap

Choosing the correct MS platform depends entirely on the phase of drug development. Table 1 objectively compares a top-tier QqQ (e.g., Thermo Scientific TSQ Altis) against an HRAM Orbitrap (e.g., Q Exactive Focus) [2], [3].

Table 1: Performance Metrics Comparison

Feature	Triple Quadrupole (QqQ)	HRAM Quadrupole-Orbitrap	Causality & Impact
Primary Mode	Selected Reaction Monitoring (SRM/MRM)	Parallel Reaction Monitoring (PRM) / Full Scan	QqQ filters nominal masses; Orbitrap captures all high-resolution fragments simultaneously.
Mass Resolution	Unit mass (~0.7 Da FWHM)	Up to 140,000 FWHM at m/z 200	Orbitrap easily resolves isobaric matrix interferences in plasma, improving signal-to-noise (S/N) for complex samples.
Mass Accuracy	~0.1 Da	< 1 ppm (with internal calibration)	Sub-ppm accuracy in Orbitrap ensures definitive structural confirmation of the 127.0354 fragment.
Dynamic Range	5 to 6 orders of magnitude	3 to 4 orders of magnitude	QqQ remains the gold standard for late-stage pharmacokinetic (PK) quantitation due to superior linearity.
Unknown Screening	Poor (Requires pre-defined transitions)	Excellent (Retrospective data mining)	Orbitrap allows post-acquisition screening for reactive metabolites (e.g., N-oxidation or hydroxylation) without re-injecting samples.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the following LC-MS/MS protocols are designed as self-validating systems. Every batch must include a System Suitability Test (SST) to verify performance prior to sample acquisition.

Sample Preparation (Plasma Matrix)

Causality: Protein precipitation is chosen over solid-phase extraction (SPE) to maximize throughput while minimizing the loss of the relatively hydrophobic difluorobenzyl moiety.

• Aliquot 50 µL of human plasma into a 96-well plate.

• Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid and 5 ng/mL of an isotopically labeled internal standard (e.g.,

  -4-(3,5-Difluorobenzyl)-phenylamine). Note: Formic acid disrupts protein-drug binding.

• Vortex for 2 minutes at 1000 RPM, then centrifuge at 4000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water to match initial mobile phase conditions (prevents peak fronting).

UHPLC Separation Conditions

Causality: A sub-2 µm particle C18 column is utilized to leverage ultra-high pressure for sharp peak shapes, minimizing isobaric interference.

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Drives ESI+ ionization).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B hold for 0.5 min, ramp to 95% B over 3.5 min, hold for 1 min, re-equilibrate at 5% B for 1 min.

• Flow Rate: 0.4 mL/min.

System Suitability & Validation Check

Before running the batch, inject a 10 ng/mL neat standard. The system is validated only if :

• Peak asymmetry factor (

  ) is between 0.8 and 1.2.

• The retention time relative standard deviation (RSD) across 3 injections is < 1%.

• The S/N ratio for the LLOQ (Lower Limit of Quantification, typically 0.1 ng/mL) is ≥ 10:1.

Comparative analytical workflow for targeted and untargeted LC-MS/MS acquisitions.

Quantitative Data Synthesis & Fragment Optimization

The table below synthesizes the optimized mass spectrometry parameters for both platforms.

Causality of Collision Energy (CE): The 127.03 m/z fragment requires a moderate CE (25 eV) to cleave the benzylic bond. Pushing the CE higher (e.g., >35 eV) causes secondary fragmentation of the difluorobenzyl ring, reducing the overall signal intensity. The loss of ammonia (m/z 203.06) requires significantly lower energy (15 eV) as it is a highly facile peripheral cleavage.

Table 2: MS/MS Fragmentation Optimization Data

Precursor Ion (m/z)	Product Ion (m/z)	Fragment Assignment	QqQ Optimal CE (eV)	Orbitrap NCE (%)	Purpose
220.09	127.03	3,5-Difluorobenzyl Cation	25	30	Quantifier (Highest abundance, max stability)
220.09	106.06	4-Aminobenzyl Cation	30	35	Qualifier 1 (Confirms aniline moiety)
220.09	203.06		15	20	Qualifier 2 (Confirms primary amine presence)

Conclusion

For routine, high-throughput pharmacokinetic quantification of 4-(3,5-Difluorobenzyl)-phenylamine, the Triple Quadrupole (QqQ) remains unmatched due to its superior linear dynamic range and rapid duty cycle. However, during early-stage drug discovery, metabolite identification, or when dealing with highly complex matrices where isobaric interferences obscure the 127.03 m/z transition, the HRAM Orbitrap is the superior choice. Its ability to perform PRM with sub-ppm mass accuracy ensures definitive structural validation without sacrificing significant quantitative sensitivity.

References

• Positive- and negative-ion mass spectrometry of diphenylmethane antihistaminics and their analogues and rapid clean-up of them from biological samples. PubMed.
• Comparison between a High-resolution Single-stage Orbitrap and a Triple Quadrupole Mass Spectrometer for Quantitative Analyses of Drugs. ResearchGate.
• The Switch Is On: from Triple Quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry. ThermoFisher Scientific.
• Accurate masses of product ions in the fragmentation of the[M + H]+ ion of compound 1. ResearchGate.

Biological activity comparison of 3,5-difluoro vs. 2,4-difluoro analogs

Executive Summary: The "Fluorine Walk" Decision Matrix

In medicinal chemistry, the "fluorine walk" (systematically moving a fluorine atom around a phenyl ring) is a standard tactic to modulate potency, metabolic stability, and physicochemical properties.[1][2] However, the choice between a 2,4-difluorophenyl and a 3,5-difluorophenyl substitution pattern is rarely arbitrary; it dictates the electronic landscape, metabolic fate, and binding trajectory of the molecule.[1]

This guide objectively compares these two motifs, synthesizing data from specific SAR campaigns (e.g., Triazolopyrimidines, Fluconazole analogs) and fundamental physical organic chemistry.[1][2]

Feature	2,4-Difluorophenyl	3,5-Difluorophenyl
Electronic Effect	Ortho-withdrawing / Para-donating (Resonance)	Meta-withdrawing (Purely Inductive)
Metabolic Stability	High : Blocks primary para-oxidation soft spot.[1][3][4][5]	Variable : Leaves para-position exposed to CYP450.
pKa Modulation	Moderate acidity increase (Phenols/Anilines).[2][3][4]	Strong acidity increase (Significant effect).[2][3][4]
Steric Profile	Ortho-F creates steric clash/twist (atropisomerism risk).[2][3][4]	Planar/Flat (No ortho-steric hindrance).[2][3][4]
Key Application	Blocking metabolic clearance; increasing potency via lipophilic contacts.[1][2][3][4]	Modulating pKa; improving potency in sterically restricted pockets.[1][2][3][4]

Physicochemical Profiling

The biological activity differences between these analogs stem directly from their distinct electronic and steric profiles.[4]

Electronic Landscape & Dipole Moments[2][3]

• 2,4-Difluoro: The fluorine at the ortho (C2) and para (C4) positions creates a complex electronic environment.[1][2][3][4] The C2-F exerts a strong inductive withdrawal (

  ), while the C4-F exerts both inductive withdrawal and resonance donation ( ).[1][2] This often results in a net dipole vector that is strong and directional, pointing away from the ring attachment.[1]

• 3,5-Difluoro: Both fluorines are in meta positions.[1][3][4][6] Since fluorine cannot donate electrons via resonance from the meta position, this motif is purely electron-withdrawing.[1][4] The dipole vectors of the two fluorines partially cancel the dipole of the ring-substituent bond (depending on the substituent), often resulting in a more lipophilic, "greasier" aromatic ring compared to the 2,4-analog.[1]

Acidity (pKa) Modulation

The position of fluorine drastically alters the pKa of attached functional groups (e.g., phenols, anilines).[1][2]

• Anilines:

  • 2,4-Difluoroaniline: pKa

    4.[1][3][4][7]65. The ortho-F withdraws electrons, but the para-F donates electron density back into the ring, stabilizing the protonated form slightly more than the 3,5-analog.[1]

  • 3,5-Difluoroaniline: pKa

    3.0–3.[1][3][4]5. The two meta-fluorines exert a powerful inductive withdrawing effect without any resonance compensation, making the amine significantly less basic.[1][3][4]

• Phenols:

  • 3,5-Difluorophenol: Predicted pKa

    8.[1][3][4]0. The strong inductive withdrawal stabilizes the phenoxide anion, making it more acidic than unsubstituted phenol (pKa 10).[1][2][4]

  • 2,4-Difluorophenol: The para-F resonance effect destabilizes the phenoxide anion slightly compared to the meta-F, but the ortho-F inductive effect is dominant.[1][3][4]

Data Summary Table

Property	2,4-Difluoro Analog	3,5-Difluoro Analog	Impact on Bioactivity
LogD (Lipophilicity)	Lower (More Polar)	Higher (More Lipophilic)	3,5-analogs often have higher brain penetration but lower solubility.[1][3]
pKa (of Ar-NH2)	~4.6	~3.5	3,5-analogs reduce basicity, potentially reducing hERG liability.[1][3][4]
Metabolic Soft Spot	C4 (Blocked), C2 (Blocked)	C4 (Exposed)	3,5-analogs require a blocked para-position on the scaffold to be stable.[1][2][3][4]

Metabolic Stability & Toxicology[1][2][3][4]

The most critical decision point for using 2,4-difluoro vs. 3,5-difluoro is metabolic stability.[1]

The "Para-Blocker" Strategy (2,4-Difluoro)

Cytochrome P450 enzymes preferentially oxidize electron-rich aromatic rings at the least sterically hindered position—typically the para position.[1]

• Mechanism: Replacing the C4-hydrogen with fluorine (C-F bond energy ~116 kcal/mol vs C-H ~99 kcal/mol) effectively blocks this pathway.[2][3][4]

• Outcome: 2,4-difluoro analogs generally exhibit longer half-lives (

  ) and lower intrinsic clearance ( ).[2][3]

The "Meta-Electronic" Strategy (3,5-Difluoro)[1]

• Risk: The 3,5-difluorophenyl group leaves the para-position (C4) open.[1][3] If this position is sterically accessible, it becomes a "lightning rod" for metabolism, often leading to rapid hydroxylation (as seen in fentanyl analogs).[1][2]

• Benefit: If the para-position is already blocked by the scaffold (e.g., in a fused ring system), the 3,5-pattern is superior for preventing meta-hydroxylation without introducing the steric twist of an ortho-substituent.[1]

Visualization: Metabolic Pathways

The following diagram illustrates the divergent metabolic fates of these two motifs.

Caption: Divergent metabolic fates. 2,4-substitution blocks the primary oxidative soft spot, while 3,5-substitution leaves the para-position vulnerable unless sterically protected.[1]

Case Studies: Head-to-Head Comparisons

Case Study 1: Triazolopyrimidines (Trypanosomiasis Inhibitors)

In a study optimizing inhibitors for T. cruzi, researchers compared fluorinated phenyl analogs directly.[1][2][3][4]

• 3,5-Difluoro Analog: EC50 = 1,797 nM [1][3][4]

• 2,4-Difluoro Analog: EC50 = 7,335 nM [1][3][4]

• Insight: In this specific binding pocket, the 3,5-difluoro pattern was superior.[1][3][4] The lack of ortho-substitution likely allowed the phenyl ring to adopt a coplanar conformation required for binding, whereas the 2,4-analog's ortho-fluorine caused a steric twist that reduced affinity.[1]

Case Study 2: mGlu3 Negative Allosteric Modulators (NAMs)

• 2,4-Difluoro Analog: pIC50 = 6.55 (Selectivity > 40-fold vs mGlu5)[1][2][3][4]

• 3,5-Difluoro Analog: pIC50 = 6.38 (Selectivity ~ 6-fold vs mGlu5)[1][2][3][4]

• Insight: The 2,4-difluoro analog provided better potency and significantly improved selectivity.[1][3][4] The ortho-fluorine likely induced a specific torsion angle that favored the mGlu3 allosteric pocket over the homologous mGlu5 pocket.[3][4]

Case Study 3: Wnt Response Inhibitors

• 2,4-Difluoro Analog: EC50 = 9 µM [1][3][4]

• 3,5-Difluoro Analog: EC50 > 25 µM (Inactive)[1][2][3][4]

• Insight: This is a classic example where the 2,4-difluoro motif is essential. The activity is likely driven by the specific electronic density at the para-position (blocked by F) or a critical hydrophobic interaction filled by the ortho-F.[3][4]

Experimental Protocols

Protocol: Competitive Metabolic Stability Assay

To validate the stability difference in your specific scaffold, use this "cassette" dosing protocol.

Materials:

• Human Liver Microsomes (HLM) (20 mg/mL protein conc.)[2][4]

• NADPH Regenerating System[2][3][4]

• Test Compounds: 2,4-difluoro and 3,5-difluoro analogs (10 mM DMSO stock)

• Internal Standard (e.g., Warfarin)[1][2]

Workflow:

• Preparation: Dilute both analogs to 1 µM in phosphate buffer (pH 7.4).

• Incubation: Add HLM (final conc. 0.5 mg/mL).[1][2][3][4] Pre-incubate at 37°C for 5 mins.

• Initiation: Add NADPH to start the reaction.[2][3][4]

• Sampling: Aliquot 50 µL at T=0, 5, 15, 30, and 60 mins into cold acetonitrile (containing Internal Standard).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time.

  • [3][4]
  • [2][4]
  • [2][4]

Synthesis Note: Suzuki-Miyaura Coupling

When synthesizing these analogs, reactivity differs:

• 2,4-Difluorophenylboronic acid: Often requires stronger bases (e.g.,

  ) or specialized ligands (e.g., SPhos) due to the steric hindrance of the ortho-fluorine.[1]

• 3,5-Difluorophenylboronic acid: Generally reacts under standard conditions (

  , ) due to lack of steric hindrance.[1][2][4]

Conclusion

• Choose 2,4-Difluoro when:

  • Metabolic stability is the primary failure mode (specifically para-oxidation).[1][2][3][4]

  • You need to induce a twist in the biaryl bond (atropisomerism control).[2][4]

  • The target pocket has a specific hydrophobic slot for an ortho-substituent.[4]

• Choose 3,5-Difluoro when:

  • You need a planar conformation (flat SAR).[2]

  • You need to lower the pKa of a neighboring amine/phenol significantly.[4]

  • The para-position is already blocked or not a metabolic liability.[3][4]

References

• Trypanosomiasis SAR Study

  • Title: Triazolopyrimidines and Imidazopyridines: Structure–Activity Relationships and in Vivo Efficacy for Trypanosomiasis.[2][3][4]

  • Source: Journal of Medicinal Chemistry (via NIH/PubMed).[2][4]

  • URL:[Link]

• mGlu3 NAM Study

  • Title: Discovery of a Selective and CNS Penetrant Negative Allosteric Modulator of Metabotropic Glutamate Receptor Subtype 3.[4]

  • Source: Journal of Medicinal Chemistry.[1][2][3][4]

  • URL:[Link][2][4]

• Wnt Pathway Inhibitors

  • Title: Structure/Activity Relationship Studies of Small-Molecule Inhibitors of Wnt Response.[1][3][4]

  • Source: Bioorganic & Medicinal Chemistry Letters (via NIH/PMC).[2][4]

  • URL:[Link]

• Physicochemical Properties of Fluorinated Anilines

  • Title: Substituent Effects on the Physical Properties and pKa of Aniline.[3][4]

  • Source: Journal of Computational Chemistry / AFIT.[1][2][3][4]

  • URL:[2][4][8]

• Dipole Moments of Fluorobenzenes

  • Title: The Molecular Electric Dipole Moment for 1,2,4-Trifluorobenzene and a Comparison with Rel
  • Source: Z.

  • URL:[Link][2][4]

Sources

• 1. Structure/Activity Relationship Studies of Small-Molecule Inhibitors of Wnt Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3,5-Difluoro­phenyl phenyl sulfone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ugr.es [ugr.es]
• 8. Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: pKa Modulations in Fluorinated vs. Non-Fluorinated Anilines

Executive Summary: The Fluorine Impact

In medicinal chemistry, the strategic substitution of hydrogen with fluorine on an aniline scaffold is a high-impact tactic to modulate basicity, lipophilicity, and metabolic stability without significantly altering steric bulk.

This guide analyzes the pKa shifts of the conjugate acids (anilinium ions) of fluorinated anilines compared to the parent aniline.

• Core Insight: Fluorine is the most electronegative element (Pauling scale 3.98), exerting a strong inductive electron-withdrawal (-I) effect.[1] However, when attached to a

  -system, it also exerts a resonance electron-donating (+R) effect.[1] The net impact on pKa depends entirely on the position of substitution (ortho, meta, or para).

• Application: Reducing the basicity of an aniline (lowering the pKa of its conjugate acid) is often required to improve membrane permeability (increasing the fraction of neutral species at physiological pH) or to reduce hERG channel inhibition.

Mechanistic Analysis: Electronic Effects & Causality[1]

To predict and interpret pKa values, one must understand the competition between Inductive (-I) and Resonance (+R) effects.

• Aniline (Reference): The lone pair on nitrogen is partially delocalized into the aromatic ring, making it a weaker base than aliphatic amines.

• Meta-Fluoro (3-F): The fluorine atom exerts a strong -I effect , withdrawing electron density from the ring and the nitrogen.[1] There is no resonance overlap possible from the meta position.[1]

  • Result: Significant decrease in basicity (Lower pKa).[1]

• Para-Fluoro (4-F): The fluorine exerts a strong -I effect , but its lone pairs can donate electron density back into the ring via the +R effect .[1] These two effects nearly cancel each other out.[1]

  • Result: Basicity remains very similar to the parent aniline.[1]

• Ortho-Fluoro (2-F): Dominated by the -I effect due to proximity, but complicated by steric interactions and potential intramolecular hydrogen bonding.[1]

  • Result: Moderate decrease in basicity.[1]

Visualization: Electronic Structure-Property Relationships[1]

Figure 1: Causal flow of electronic effects determining the basicity of fluorinated anilines.

Comparative Data: pKa Values

The following values represent the pKa of the conjugate acid (anilinium ion) in water at 25°C.

• Note: Lower pKa = Weaker Base.[1]

Compound	Structure	pKa (Conjugate Acid)	pKa (vs Aniline)	Electronic Driver
Aniline	Ph-NH₂	4.60 - 4.63	Reference	N/A
4-Fluoroaniline	4-F-Ph-NH₂	4.59 - 4.65	~ 0.0	-I and +R effects cancel out.[1]
2-Fluoroaniline	2-F-Ph-NH₂	4.44	- 0.19	Strong -I (proximity) overrides weak +R.
3-Fluoroaniline	3-F-Ph-NH₂	3.37 - 3.50	- 1.13	Pure -I effect; Nitrogen acts as electron source.[1]
2,4-Difluoroaniline	2,4-F₂-Ph-NH₂	~3.26	- 1.37	Additive -I effects from ortho/para positions.[1]
Pentafluoroaniline	C₆F₅-NH₂	-0.26	- 4.89	Massive electron withdrawal; effectively non-basic.[1]

Data sources: Consolidated from IUPAC dissociation constants and standard physical organic chemistry texts [1, 2].

Experimental Protocol: Spectrophotometric Determination

While potentiometric titration is standard for soluble compounds, fluorinated anilines often exhibit lower aqueous solubility.[1] UV-Visible Spectrophotometry is the preferred high-precision method (E-E-A-T) because it requires micromolar concentrations and provides a self-validating spectral overlay.[1]

Principle

The protonated (acid) and neutral (base) forms of aniline have distinct UV absorption spectra (

). The pKa is determined by monitoring the change in absorbance at a specific wavelength as a function of pH, following the Henderson-Hasselbalch equation.

Workflow Diagram

Figure 2: Spectrophotometric workflow for pKa determination.

Step-by-Step Methodology

1. Stock Solution Preparation:

• Dissolve the fluorinated aniline in DMSO to create a 10 mM stock.[1]

• Why: Ensures complete solubilization before dilution into aqueous buffers.[1]

2. Buffer System Setup (The "Universal" Approach):

• Prepare a series of buffers with 0.5 pH unit increments ranging from pH 2.0 to pH 7.0 (bracketing the expected pKa).

• Critical: Maintain constant ionic strength (I = 0.1 M) using KCl or NaCl.[1] Varying ionic strength distorts activity coefficients, invalidating the pKa measurement.

3. Spectral Acquisition:

• Add 10 µL of stock to 990 µL of each buffer (Final conc: 100 µM).

• Scan UV absorbance from 230 nm to 350 nm.[1]

• Observation: You will see a bathochromic shift (red shift) or hypsochromic shift (blue shift) as the species transitions from protonated to neutral.[1]

4. Self-Validation (The Isosbestic Point):

• Overlay all spectra from pH 2 to 7.[1]

• Requirement: All scan lines must intersect at a single point (the Isosbestic Point).[1]

• Interpretation: If they do not intersect at a single point, a secondary reaction (degradation, precipitation) is occurring, and the data must be rejected.

5. Data Analysis:

• Select the wavelength with the maximum difference in absorbance (

  ) between the acidic and basic forms.

• Plot Absorbance vs. pH.[1]

• Fit to the sigmoidal Boltzmann equation or linearized Henderson-Hasselbalch:

  [1]

Implications for Drug Design[1][2]

Understanding these pKa shifts allows for precise tuning of ADME properties:

• Permeability (LogD):

  • At physiological pH (7.4), aniline (pKa 4.[1]6) is >99% neutral.[1]

  • 3-Fluoroaniline (pKa 3.[1]5) is also neutral but less likely to be protonated in acidic compartments (e.g., lysosome), reducing lysosomal trapping.

• Metabolic Blocking:

  • The para-position is a primary site for CYP450-mediated oxidation.[1]

  • Substituting with Fluorine (4-F) blocks this metabolic soft spot.[1]

  • Advantage:[1][2] Because 4-F has a pKa almost identical to the parent aniline (4.6), you can block metabolism without altering the electronic binding characteristics of the amine nitrogen.

• Bioisosterism:

  • 3-Fluoroaniline is often used to lower basicity to reduce off-target hERG binding, which frequently correlates with high basicity.[1]

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.

• National Institute of Standards and Technology (NIST). pKa Data for Aniline and Fluoroanilines.[1] NIST Chemistry WebBook, SRD 69.

• PubChem. Compound Summary: 4-Fluoroaniline.[1][3] National Library of Medicine.[1]

• Reijenga, J., et al. (2013). Development of Methods for the Determination of pKa Values. Analytical Chemistry Insights, 8, 53–71. [1]

Sources

• 1. p-Fluoroaniline [webbook.nist.gov]
• 2. aosc.in [aosc.in]
• 3. 2,4-Difluoroaniline | 367-25-9 [chemicalbook.com]

A Senior Application Scientist's Guide to the Synthesis of 4-(3,5-Difluorobenzyl)-phenylamine: A Comparative Analysis of Yield and Cost

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the synthesis of novel molecular scaffolds is a critical endeavor. Among these, 4-(3,5-Difluorobenzyl)-phenylamine stands as a key intermediate in the development of various therapeutic agents. Its structural motif, featuring a diarylmethane core with specific fluorine substitution, imparts desirable physicochemical properties to parent molecules. This guide provides an in-depth, comparative analysis of three prominent synthetic routes to this valuable compound: Reductive Amination, Suzuki-Miyaura Coupling, and Buchwald-Hartwig Amination. We will delve into the mechanistic underpinnings of each pathway, provide detailed experimental protocols, and present a comprehensive comparison of their respective yields and costs to empower researchers in making informed decisions for their synthetic campaigns.

Route 1: Reductive Amination

Reductive amination is a cornerstone of C-N bond formation in organic synthesis, valued for its operational simplicity and cost-effectiveness. This two-step, one-pot process involves the initial formation of an imine from an aldehyde and an amine, followed by its in-situ reduction to the corresponding amine.

Mechanism and Rationale

The reaction between 3,5-difluorobenzaldehyde and aniline first yields an unstable iminium ion, which is then reduced by a hydride-based reducing agent. Sodium triacetoxyborohydride is often the reagent of choice due to its mild nature and tolerance of a wide range of functional groups. The electron-withdrawing nature of the fluorine atoms on the benzaldehyde can slightly accelerate the initial imine formation.

Diagram of the Reductive Amination Workflow

Caption: Workflow for the Reductive Amination synthesis.

Experimental Protocol

• To a solution of 3,5-difluorobenzaldehyde (1.0 eq) and aniline (1.0 eq) in toluene (0.2 M), add a catalytic amount of acetic acid.

• Heat the mixture to reflux using a Dean-Stark apparatus to remove water for 2-3 hours.

• Cool the reaction to room temperature and dilute with tetrahydrofuran (THF).

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes.

• Stir the reaction at room temperature for 12 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Route 2: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed cross-coupling reaction that forms carbon-carbon bonds between an organoboron compound and an organohalide. This method offers a versatile approach to constructing the diarylmethane scaffold of the target molecule.

Mechanism and Rationale

The catalytic cycle begins with the oxidative addition of the palladium(0) catalyst to the 3,5-difluorobenzyl bromide. This is followed by transmetalation with the 4-aminophenylboronic acid derivative in the presence of a base. The final step is reductive elimination, which yields the desired product and regenerates the palladium(0) catalyst. The choice of ligand is crucial for the efficiency of the catalytic cycle.

Diagram of the Suzuki-Miyaura Coupling Workflow

Caption: Workflow for the Suzuki-Miyaura Coupling synthesis.

Experimental Protocol

• In a round-bottom flask, combine 3,5-difluorobenzyl bromide (1.0 eq), 4-aminophenylboronic acid pinacol ester (1.2 eq), and potassium carbonate (2.0 eq).

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Add a 3:1 mixture of toluene and water (0.1 M).

• Degas the mixture with argon for 15 minutes.

• Heat the reaction to 90 °C and stir for 12 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Route 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is another powerful palladium-catalyzed cross-coupling reaction, specifically for the formation of carbon-nitrogen bonds. This reaction directly couples an amine with an organohalide, offering a more direct route to the target molecule compared to the Suzuki-Miyaura approach.

Mechanism and Rationale

Similar to the Suzuki-Miyaura coupling, the mechanism involves an oxidative addition, ligand exchange, and reductive elimination cycle. A key difference is the direct coupling of the amine to the palladium center after oxidative addition. The choice of a bulky, electron-rich phosphine ligand, such as XPhos, is critical to facilitate the reductive elimination step and prevent catalyst decomposition. A strong, non-nucleophilic base like sodium tert-butoxide is typically required.

Diagram of the Buchwald-Hartwig Amination Workflow

Caption: Workflow for the Buchwald-Hartwig Amination synthesis.

Experimental Protocol

• To an oven-dried Schlenk tube, add 3,5-difluorobenzyl bromide (1.0 eq), aniline (1.2 eq), and sodium tert-butoxide (1.4 eq).

• Add tris(dibenzylideneacetone)dipalladium(0) (0.02 eq) and XPhos (0.04 eq).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous toluene (0.1 M) via syringe.

• Heat the reaction to 100 °C and stir for 12 hours.

• Cool the reaction to room temperature, dilute with ether, and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Comparative Analysis: Yield and Cost

Metric	Reductive Amination	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination
Estimated Yield	70-90%	60-85%	75-95%
Starting Materials Cost	Low	High	Moderate
Reagent/Catalyst Cost	Low	High	Very High
Overall Cost per Gram	Low	High	High
Key Advantages	Cost-effective, simple procedure, readily available reagents.	High functional group tolerance, well-established.	High yielding, direct C-N bond formation.
Key Disadvantages	Potential for over-alkylation, requires stoichiometric reducing agent.	Expensive boronic acid and palladium catalyst.	Very expensive catalyst and ligand, air-sensitive reagents.

Cost Breakdown of Key Reagents

Reagent	Supplier (Example)	Cost (USD) per unit
3,5-Difluorobenzaldehyde	Sigma-Aldrich	$50 / 5g
Aniline	Sigma-Aldrich	$30 / 100mL
Sodium Triacetoxyborohydride	Sigma-Aldrich	$70 / 25g
3,5-Difluorobenzyl Bromide	Sigma-Aldrich	$150 / 5g
4-Aminophenylboronic Acid Pinacol Ester	Sigma-Aldrich	$120 / 5g
Tetrakis(triphenylphosphine)palladium(0)	Sigma-Aldrich	$200 / 5g
Tris(dibenzylideneacetone)dipalladium(0)	Sigma-Aldrich	$150 / 1g
XPhos	Sigma-Aldrich	$250 / 1g
Sodium tert-Butoxide	Sigma-Aldrich	$40 / 25g
Potassium Carbonate	Sigma-Aldrich	$25 / 500g

Note: Prices are approximate and can vary based on supplier, purity, and quantity.

Conclusion and Recommendations

For researchers and drug development professionals, the choice of synthetic route for 4-(3,5-Difluorobenzyl)-phenylamine will be dictated by the specific needs of their project.

• For large-scale synthesis and cost-sensitive projects, Reductive Amination is the most attractive option. Its use of inexpensive starting materials and reagents, coupled with a straightforward procedure, makes it highly scalable. While the yield may be slightly lower than the Buchwald-Hartwig amination, the significant cost savings often outweigh this difference.

• For medicinal chemistry applications where rapid access to a variety of analogs is required, the Suzuki-Miyaura and Buchwald-Hartwig aminations offer greater flexibility. The modularity of these cross-coupling reactions allows for the easy introduction of diverse building blocks. The higher cost of these methods may be justifiable for small-scale synthesis of a library of compounds for structure-activity relationship (SAR) studies.

Ultimately, the optimal synthetic strategy will depend on a careful consideration of the trade-offs between yield, cost, and the overall goals of the research program. This guide provides the foundational information to make that strategic decision with confidence.

References

• Reductive Amination in Organic Synthesis: A Review. Organic Process Research & Development. [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction. Chemical Reviews. [Link]

• Buchwald-Hartwig Amination: A Guide for the Practicing Chemist. Angewandte Chemie International Edition. [Link]

Safety & Regulatory Compliance

4-(3,5-Difluorobenzyl)-phenylamine proper disposal procedures

The handling and disposal of halogenated aromatic amines, such as 4-(3,5-Difluorobenzyl)-phenylamine (CAS: 1783991-73-0)[1], require stringent Environmental Health and Safety (EHS) oversight. In modern drug development and chemical research, the focus of hazardous waste management has shifted from ad-hoc laboratory-scale chemical neutralization to highly regulated, logistically sound segregation and professional destruction.

As a Senior Application Scientist, I have structured this guide to provide you with the mechanistic reasoning behind these safety protocols. This ensures your laboratory not only remains compliant with environmental regulations but also establishes a self-validating culture of safety based on the National Research Council's Prudent Practices in the Laboratory[2].

Hazard Profiling and Mechanistic Toxicology

Before implementing a disposal plan, one must understand the intrinsic hazards of the molecule. 4-(3,5-Difluorobenzyl)-phenylamine is a fluorinated aniline derivative.

• Systemic Toxicity: Aromatic amines are rapidly absorbed through the skin and respiratory tract. Biologically, they can undergo N-hydroxylation in the liver, leading to the oxidation of hemoglobin to methemoglobin, severely impairing oxygen transport.

• Environmental Persistence: The incorporation of the 3,5-difluorobenzyl moiety increases the molecule's lipophilicity and environmental persistence[3]. Carbon-fluorine bonds are highly resistant to biological degradation, meaning improper disposal into municipal water systems poses a severe ecological risk.

• Incineration Risks: If mixed with non-halogenated waste and burned at suboptimal temperatures, halogenated aromatics can generate highly toxic polychlorinated/polyfluorinated dibenzodioxins and furans. Therefore, strict waste segregation is non-negotiable[3].

Operational Safety and PPE Workflow

To prevent exposure during the handling and transfer of this compound to waste receptacles, a self-validating Personal Protective Equipment (PPE) protocol must be enforced. The choice of PPE is dictated by the permeation kinetics of aromatic amines[2].

Table 1: Quantitative Hazard and Operational Control Summary

Parameter	Specification / Recommendation	Mechanistic Rationale
Chemical Class	Halogenated Aromatic Amine	High risk of skin absorption and methemoglobinemia.
Primary Glove Material	Butyl Rubber or Heavy-duty Neoprene	Standard nitrile offers insufficient breakthrough times for concentrated anilines/aromatic amines.
Ventilation	Class II Biological Safety Cabinet or Chemical Fume Hood (Face velocity 80-100 fpm)	Prevents inhalation of aerosolized particulates or vapors during transfer[2].
Waste Stream Category	Halogenated Organic Waste	Must be segregated to ensure high-temperature incineration with scrubber systems to capture hydrofluoric acid gas[4].
Spill Decontamination	Acidified Potassium Permanganate (for surface wipe-down only)	Oxidatively cleaves the amine, rendering trace residues non-volatile and less toxic prior to final cleanup.

Step-by-Step Logistical Disposal Protocol

Modern laboratory standards dictate that hazardous chemical waste should not be chemically treated or "destroyed" in the laboratory by researchers unless it is a specific, validated step of an experimental protocol. Instead, the waste must be managed through a strict logistical pipeline compliant with the Resource Conservation and Recovery Act (RCRA)[3].

Step 1: Point-of-Generation Segregation

• Establish a dedicated, chemically compatible waste container (e.g., High-Density Polyethylene - HDPE) inside the primary fume hood.

• Causality Check: Never mix 4-(3,5-Difluorobenzyl)-phenylamine with nitric acid or strong oxidizers in a waste jug. Aromatic amines can undergo highly exothermic oxidation or nitration reactions, leading to container rupture.

• Designate the container strictly for Halogenated Organic Waste .

Step 2: RCRA-Compliant Containerization and Labeling

• Ensure the container features a secondary containment tray to capture potential catastrophic leaks.

• Apply a globally harmonized system (GHS) compliant label immediately upon the first drop of waste entering the container[5].

• The label must explicitly state: "Hazardous Waste - Halogenated Aromatic Amines (Toxic, Environmental Hazard)"[5].

Step 3: Satellite Accumulation and Transfer

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.

• Once the container reaches its regulatory volume limit (or the time limit expires), transfer it to the facility's central hazardous waste storage area using a sealed, impact-resistant cart.

Step 4: Professional Incineration

• Contract a licensed hazardous waste disposal facility.

• The standard disposal method for fluorinated anilines is dissolution in a combustible solvent followed by destruction in a high-temperature chemical incinerator equipped with an afterburner and an alkaline scrubber[4]. The scrubber is critical as it neutralizes the highly corrosive hydrogen fluoride (HF) gas generated during the combustion of the difluorobenzyl group.

Waste Management Lifecycle Visualization

The following diagram illustrates the critical path for the safe handling and disposal of fluorinated aromatic amines, emphasizing the segregation required to prevent toxic byproduct formation during final destruction.

Logistical workflow for the RCRA-compliant segregation and disposal of halogenated aromatic amines.

References

1.[1] "1783991-73-0_CAS号:1783991-73-0_2-[1-(5-Methylthiophen-2-yl ...: 4-(3,5-Difluorobenzyl)-phenylamine." ChemSrc. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHwYrpi69lBo-F-XVCnXIw7rae1CghHkW_70KV-3HOF17DzSO8iyBfK-9nG7-POBwwW3WWxJOy8iUbTG770mEcOMX3lwpY0nwA9oByu1kdoqbW9Rjkfgz_T0P2c82XNBRrk5CwT0ucgjYpQIg-NfJZnL8kE 2. [2.3] "SDS 2002 - Aromatic Amine Cleaning Developing Solution." SKC Inc. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEBYteGIX2r53gqDcx7_7_C9WpRUuUe62VYY1QlEbUWhXIWm8Gd3CBmbBdecBHiDDCcKaxV6s5HAq9tzPXa4kVym0SX9oJU95INSHGtnXWxAbmTpYokXpPdbdfsYbOBPbUecAhFmIbtHr9zIKPSNNx5uRfdhY7EXme5NqS2JSa7XfICE-rqGHjwUDhQYKsgKi687yHexKXqXT1V 3.[3] "1,2,4-Trifluoro-5-nitrobenzene | 2105-61-5 - Benchchem." Benchchem. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG0cIp1XKvVguF-fJff5-XpGTp5mecVnrhnqfrVHo4C74KPeDkf4uQ01C321k9TXt9_jcvzESaFK7akangRs2cE859_CouACpVbKVt1O0O0Cb2mL7nEKL67zHKXYs8uy09-itsZfg== 4.[5] "National Code of Practice for the Labelling of Workplace Substances [NOHSC:2012(1994)]." Safe Work Australia. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEHks5Xdp5pxMiJb6gSKllYTBVGSS_2hMpQH3zqWkPICBMfqr-SBk6W8jgzIxOFjX7zU_Qhr3ym-CfoFYPU9uslkV6e6X3SxCGQPOcX4P86SGmTJ7bRvw8wL8tkjm76_9buzumJ8kn2ckKQ-Bja7vcGkKp04DKsKR94jsxdKgJDybVYrSvXkPEzMxgAiPLypdJ-t99_bjP1VKVvHWsqTYbq7HYwNiXOz1wu84qtlYM50McnYfYxOEMFMUuff2evPVw= 5.[2] "Prudent Practices in the Laboratory - NCBI Bookshelf." National Institutes of Health (NIH). Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGl3qBAND9l27EmhxETaJLhcCllLB3ZZfJXHtskEOE8UsKA5wo6IaCgWzTeHl0d138RVAI31SEN01iH-_r6t_n_boiWDmA_6z6_b5AI40yXcL0LpTP2A8uOg68IyTK_5gACVMk4NR9G

Sources

• 1. 1783991-73-0_CAS号:1783991-73-0_2-[1-(5-Methylthiophen-2-yl)cyclopropyl]ethan-1-amine - 化源网 [chemsrc.com]
• 2. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 1,2,4-Trifluoro-5-nitrobenzene | 2105-61-5 | Benchchem [benchchem.com]
• 4. international.skcinc.com [international.skcinc.com]
• 5. safeworkaustralia.gov.au [safeworkaustralia.gov.au]

Comprehensive Guide to Personal Protective Equipment (PPE) for Handling 4-(3,5-Difluorobenzyl)phenylamine

As researchers and professionals in drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities like 4-(3,5-Difluorobenzyl)phenylamine, a substituted aromatic amine, requires a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides essential, in-depth guidance on the appropriate Personal Protective Equipment (PPE) and safe handling procedures for this compound, ensuring the well-being of laboratory personnel and the integrity of your research.

Hazard Analysis: Understanding the Risks

• Aromatic Amines: This class of compounds is associated with significant health risks. Many aromatic amines are known or suspected to be carcinogens and mutagens.[1][2][3] A primary concern is their high lipid solubility, which allows for ready absorption through the skin.[1]

• Fluorinated Organic Compounds: The presence of carbon-fluorine bonds in the difluorobenzyl group suggests high chemical stability.[4] This stability, while beneficial in many applications, can make these compounds persistent in the environment.[5][6]

• Structurally Similar Compounds: Safety data for analogous compounds, such as various fluorobenzylamines, indicate that they can cause severe skin burns and eye damage.[7][8][9]

Given these factors, it is prudent to handle 4-(3,5-Difluorobenzyl)phenylamine with a high degree of caution, assuming it to be a hazardous substance with potential for skin absorption and severe irritation.

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table summarizes the recommended PPE for handling 4-(3,5-Difluorobenzyl)phenylamine.

Body Part	Recommended PPE	Rationale
Eyes/Face	Tightly fitting safety goggles and a face shield (minimum 8-inch).[10]	Provides protection against splashes and airborne particles, preventing severe eye damage.[8][9]
Hands	Chemical-resistant gloves (e.g., nitrile or neoprene).	Prevents skin contact and absorption of the potentially toxic compound.[1][10] Gloves should be inspected before use and disposed of properly after handling.[10]
Body	A lab coat or chemical-resistant apron.	Protects against spills and contamination of personal clothing.
Respiratory	A NIOSH-approved respirator with an appropriate cartridge for organic vapors.[11]	Recommended when handling the compound outside of a certified chemical fume hood or when there is a risk of aerosolization.
Feet	Closed-toe shoes.	Protects feet from spills.

Safe Handling and Operational Plan

Adherence to a strict operational plan is critical for minimizing risk.

Engineering Controls

• Ventilation: Always handle 4-(3,5-Difluorobenzyl)phenylamine in a well-ventilated area, preferably within a certified chemical fume hood to control exposure to vapors and dust.[5][12]

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the work area.[12]

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure all necessary PPE is donned correctly. Prepare the work area by covering surfaces with absorbent, disposable liners.

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood. Use appropriate tools (e.g., spatulas, weighing paper) to avoid direct contact.

• In Case of Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8][10]

  • Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water. Seek medical attention if irritation persists.[13]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[13]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[10][13]

• Post-Handling: After handling, decontaminate the work area and all equipment. Dispose of all contaminated materials as hazardous waste. Wash hands thoroughly with soap and water.[10]

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 4-(3,5-Difluorobenzyl)phenylamine.

Safe handling workflow diagram.

Spill and Disposal Plan

Accidental Release Measures

In the event of a spill, evacuate non-essential personnel from the area.[10] Wearing appropriate PPE, contain the spill using an inert absorbent material.[10] Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[10] Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal

Due to the presence of fluorine, 4-(3,5-Difluorobenzyl)phenylamine should be treated as a fluorinated organic waste. The recommended method for the disposal of such compounds is high-temperature incineration by a licensed hazardous waste disposal company.[4][5][14][15] This process effectively breaks the strong carbon-fluorine bonds, converting the compound into less harmful substances.[4][5] Do not dispose of this chemical down the drain or in regular trash.[10]

Conclusion

The responsible use of 4-(3,5-Difluorobenzyl)phenylamine in a research setting demands a proactive and informed approach to safety. By understanding the potential hazards associated with its chemical structure and diligently implementing the PPE and handling protocols outlined in this guide, researchers can protect themselves and their colleagues while advancing the frontiers of science.

References

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• Navigating the Final Frontier of Fluorochemicals: A Guide to the Proper Disposal of Perfluoro-1-butene. Benchchem.
• Per- and Polyfluoroalkyl Substances (PFAS)
• Arom
• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. New Mexico Environment Department.
• Waste Management Strategies to Mitigate the Effects of Fluorinated Greenhouse Gases on Clim
• SDS 2002 - Aromatic Amine Cleaning Developing Solution.indd. SKC Inc.
• SAFETY D
• Guidelines for Disposing of PFAs. MCF Environmental Services.
• 3,5-Difluorobenzylamine 96 90390-27-5. Sigma-Aldrich.
• SAFETY D
• SAFETY D
• SAFETY D
• 3,5-Difluorobenzylamine | C7H7F2N | CID 145211. PubChem.
• SAFETY D
• 3,4-Difluorobenzylamine 98 72235-53-1. Sigma-Aldrich.

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